(2-Chloro-6-fluorophenyl)methanesulfonyl chloride

• CAS: 926257-07-0

Core Science & Biosynthesis

Technical Synthesis Guide: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

CAS Number: 926257-07-0 Molecular Formula:

Molecular Weight: 243.08 g/mol

Executive Summary & Strategic Analysis

This technical guide details the high-fidelity synthesis of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride , a critical benzylic sulfonyl chloride intermediate used in the development of sulfonamide-based pharmacophores.

Synthetic Challenge: The core difficulty in synthesizing this molecule lies in the ortho-di-substitution pattern (2-Cl, 6-F). The steric bulk flanking the benzylic position hinders nucleophilic attack during precursor formation, while the electron-withdrawing nature of the halogens destabilizes the benzylic cation, making

pathways sluggish. Furthermore, benzylic sulfonyl chlorides are prone to thermal decomposition (desulfonylation) and rapid hydrolysis.

Selected Pathway: This guide prioritizes the Isothiouronium Salt Oxidative Chlorination Route .

• Rationale: Unlike the Sodium Sulfite (

  ) route, which can suffer from competitive formation of symmetrical sulfones (R-SO2-R) due to the high reactivity of the intermediate sulfinate, the isothiouronium route "locks" the sulfur atom, preventing side reactions before the final oxidative chlorination step. It provides the highest purity profile for lab-scale to pilot-scale synthesis.

Retrosynthetic Logic

The synthesis is designed via a disconnection at the sulfonyl-carbon bond.

Caption: Retrosynthetic disconnection showing the conversion of the benzyl halide to the sulfonyl chloride via the thiourea adduct.

Detailed Experimental Protocol

Phase 1: Formation of the Isothiouronium Salt

Objective: Install the sulfur moiety via nucleophilic substitution while avoiding polymerization.

Reagents:

• Substrate: 2-Chloro-6-fluorobenzyl chloride (1.0 equiv)

• Reagent: Thiourea (1.1 equiv)

• Solvent: Ethanol (Absolute) or 2-Propanol (3-5 volumes)

Protocol:

• Dissolution: Charge a round-bottom flask with 2-Chloro-6-fluorobenzyl chloride and Ethanol.

• Addition: Add Thiourea in a single portion.

• Reflux: Heat the mixture to reflux (

  ).

  • Critical Insight: Due to the 2,6-disubstitution, the benzylic position is sterically shielded. Standard room temperature protocols will fail or yield poorly. Vigorous reflux is required to overcome the activation energy barrier for the

    attack.

• Monitoring: Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The starting benzyl chloride spot (

  ) should disappear, replaced by a baseline spot (salt).

• Isolation: Cool the reaction to

  . The product, S-(2-Chloro-6-fluorobenzyl)isothiouronium chloride, will precipitate as a white crystalline solid.

• Filtration: Filter the solid, wash with cold ethanol, and dry under vacuum.

Phase 2: Oxidative Chlorination

Objective: Convert the isothiouronium salt directly to the sulfonyl chloride.

Reagents:

• Substrate: Isothiouronium salt (from Phase 1)

• Oxidant/Chlorinating Agent: N-Chlorosuccinimide (NCS) (4.0 equiv) OR Chlorine gas (

  ).

• Acid: 2M HCl (aq)

• Solvent: Acetonitrile/Water (1:1 ratio)

Protocol (NCS Variant - Recommended for Lab Safety):

• Suspension: Suspend the Isothiouronium salt in Acetonitrile/Water (1:1) and cool to

  .

• Acidification: Add 2M HCl (aq). The pH should be

  .

• Oxidation: Add NCS portion-wise over 30 minutes.

  • Thermodynamic Control: The reaction is exothermic.[1] Maintain internal temperature

    . Higher temperatures promote the formation of the sulfonic acid byproduct (hydrolysis) rather than the chloride.

• Work-up: Stir for 1 hour at

  . The mixture will turn yellow-green.

• Extraction: Dilute with cold water and extract immediately with Dichloromethane (DCM) or Ethyl Acetate.

  • Note: Do not delay extraction; sulfonyl chlorides hydrolyze in acidic aqueous media.

• Washing: Wash the organic layer with cold saturated

  (to remove succinimide and acid) and brine.

• Drying: Dry over anhydrous

  and concentrate in vacuo at .

Yield Expectation: 75-85% (over two steps).

Process Workflow & Logic

Caption: Step-by-step process flow emphasizing the critical temperature control in Phase 2.

Quantitative Data & Troubleshooting

Reagent Stoichiometry Table

Component	Equiv.	Role	Critical Note
2-Cl-6-F-Benzyl Chloride	1.0	Substrate	Limiting reagent.
Thiourea	1.1 - 1.2	Nucleophile	Excess ensures complete conversion; unreacted thiourea is water-soluble and removed.
N-Chlorosuccinimide (NCS)	4.0	Oxidant	Requires 4 equivs to convert S(II) to S(VI) and supply Cl atoms.
HCl (2M)	Solvent Vol	Catalyst	Protonates the intermediate, facilitating C-S bond cleavage during oxidation.

Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Low Yield (Phase 1)	Steric hindrance of 2-Cl/6-F.	Increase reflux time; switch solvent to n-Propanol (higher BP).
Product is Oil/Gummy	Impure intermediate or hydrolysis.	Recrystallize isothiouronium salt before Phase 2. Ensure DCM is dry.
No Product (Phase 2)	Temperature too high ( ).	Hydrolysis to sulfonic acid occurred. Keep reaction .[2][3]
Violent Exotherm	Fast NCS addition.	Add NCS in small portions; use active cooling bath.

Safety & Handling (E-E-A-T)

• Vesicant Hazard: Benzylic halides are potent lachrymators and skin vesicants. Handle only in a fume hood.

• Sulfonyl Chloride Instability: The product is corrosive and reacts violently with nucleophiles (amines, alcohols). Store under inert gas (Argon) in a freezer.

• HF Precursors: While the fluorine is bound to the ring, combustion or unintended extreme acidic hydrolysis could theoretically release HF. Standard HF protocols are not strictly required for the synthesis per se, but standard PPE (gloves, goggles) is mandatory.

References

• Synthesis of Sulfonyl Chlorides via Isothiouronium Salts

  • Yang, Z., & Xu, J. (2014).

• Oxidative Chlorination Mechanisms

  • Nishiguchi, A., Maeda, K., & Miki, S. (2006).[4] "Efficient Synthesis of Sulfonyl Chlorides from Thiols and Disulfides using NCS/HCl". Synthesis, 2006(24), 4131-4134.

• General Reactivity of Benzylic Halides

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Referencing steric effects in reactions).

• Product Data Verification

  • Sigma-Aldrich Product Sheet: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (CAS 926257-07-0).

Sources

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• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. Sulfonyl chloride synthesis by oxidation [organic-chemistry.org]

Technical Monograph: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

Executive Summary & Chemical Profile

(2-Chloro-6-fluorophenyl)methanesulfonyl chloride is a specialized benzylic sulfonyl chloride used primarily as a "warhead" or linker in the synthesis of sulfonamide-based pharmaceuticals and agrochemicals. Unlike simple alkyl sulfonyl chlorides (e.g., mesyl chloride), the presence of the 2,6-disubstituted phenyl ring introduces significant steric and electronic influences that modulate its reactivity and stability.

This guide provides a rigorous analysis of its physiochemical properties, synthetic accessibility, and handling protocols, designed to maximize yield and safety in drug discovery workflows.

Physiochemical Data Table

Property	Specification
CAS Number	926257-07-0
IUPAC Name	(2-Chloro-6-fluorophenyl)methanesulfonyl chloride
Molecular Formula	C₇H₅Cl₂FO₂S
Molecular Weight	243.08 g/mol
Physical State	Low-melting solid or semi-solid oil (Purity dependent)
Solubility	Soluble in DCM, THF, EtOAc; Reacts with water/alcohols
SMILES	FC1=CC=CC(Cl)=C1CS(=O)(=O)Cl
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen)

Synthetic Accessibility & Retrosynthesis

For process chemists requiring bulk synthesis or researchers needing to understand impurity profiles, the synthesis of CAS 926257-07-0 typically follows an oxidative chlorination pathway starting from the corresponding benzyl halide.

The Canonical Route

The most robust industrial route avoids the instability of the free sulfinic acid by utilizing a thiouronium or thioacetate intermediate.

Mechanism:

• Nucleophilic Substitution: 2-Chloro-6-fluorobenzyl chloride undergoes Sₙ2 substitution with thiourea or sodium thioacetate.

• Oxidative Chlorination: The intermediate is subjected to aqueous oxidative chlorination (Cl₂/H₂O or SO₂Cl₂/H₂O) to yield the sulfonyl chloride directly.

Figure 1: Canonical synthesis pathway via oxidative chlorination of the isothiouronium salt.

Reactivity Profile & "The Ortho Effect"

The 2-chloro-6-fluoro substitution pattern is not merely decorative; it fundamentally alters the reactivity compared to unsubstituted benzyl sulfonyl chlorides.

Steric Shielding vs. Electronic Activation

• Steric Hindrance: The bulky Chlorine atom at the C2 position and the Fluorine at C6 create a "picket fence" around the benzylic methylene group. While the sulfonyl chloride moiety itself is distal enough to react, the approach of bulky nucleophiles (e.g., secondary amines) may be slightly retarded compared to unsubstituted analogs.

• Electronic Effect: The Fluorine atom (highly electronegative) withdraws electron density via induction (

  effect), making the benzylic protons more acidic. This increases the risk of sulfene formation via E1cB elimination in the presence of strong bases (e.g., Et₃N, DBU).

Critical Control Point: To prevent the formation of stilbene-like byproducts or sulfene oligomers, avoid non-nucleophilic strong bases if possible. Use mild inorganic bases (K₂CO₃) or ensure the amine nucleophile is present in excess to trap the sulfonyl chloride faster than elimination can occur.

Experimental Protocol: Sulfonamide Coupling

This protocol is optimized for coupling CAS 926257-07-0 with a primary amine, designed to mitigate hydrolysis and elimination side-reactions.

Reagents & Setup

• Substrate: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.0 equiv)

• Nucleophile: Primary Amine (1.1 equiv)

• Base: Diisopropylethylamine (DIPEA) or Pyridine (1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or THF

• Atmosphere: Nitrogen or Argon (Strictly anhydrous)

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask, dissolve the Amine and Base in anhydrous DCM. Cool the solution to 0°C using an ice bath.

  • Why? Cooling controls the exotherm of the sulfonylation and suppresses the rate of hydrolysis from trace moisture.

• Addition: Dissolve CAS 926257-07-0 in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 15–20 minutes.

  • Why? Slow addition prevents localized concentration spikes that could favor double-sulfonylation (if the amine is primary).

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours. Monitor via TLC (typically 30% EtOAc/Hexanes) or LC-MS.

  • Endpoint: Disappearance of the sulfonyl chloride (often visualized as a streak on TLC that hydrolyzes to the sulfonic acid) and formation of the stable sulfonamide spot.

• Workup: Quench with 1M HCl (aq) to remove unreacted amine and pyridine. Extract the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.

Figure 2: Standard Operating Procedure (SOP) for sulfonamide synthesis using CAS 926257-07-0.

Safety & Handling (E-E-A-T)

Hazard Classification: Corrosive (Skin Corr. 1B), Lachrymator.[1]

• Hydrolysis Risk: This compound reacts violently with water to produce HCl gas and the corresponding sulfonic acid.

• Corrosivity: It causes irreversible eye damage and skin burns. All handling must occur in a fume hood with neoprene or nitrile gloves (double-gloving recommended).

• Decontamination: Spills should be treated with saturated sodium bicarbonate solution to neutralize the acid generated upon hydrolysis.

Storage Protocol: Store in a tightly sealed container at 2–8°C . If the solid turns into a sticky gum or liquid, it indicates partial hydrolysis (formation of sulfonic acid/HCl). In this state, purification via recrystallization (from hexanes/toluene) is required before use.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 573052, (2-Fluorophenyl)methanesulfonyl chloride. Retrieved from [Link]

• Vogel, A. I. (1989).Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

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• 1. (2-Fluorophenyl)methanesulfonyl chloride | C7H6ClFO2S | CID 573052 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of Substituted Benzylsulfonyl Chlorides

Introduction

Substituted benzylsulfonyl chlorides are a critical class of organic compounds, serving as indispensable building blocks in the synthesis of a wide array of biologically active molecules and functional materials. Their utility stems from the versatile reactivity of the sulfonyl chloride moiety, which readily undergoes nucleophilic substitution with amines, alcohols, and other nucleophiles to form sulfonamides, sulfonates, and sulfones, respectively. These functional groups are prevalent in numerous pharmaceuticals, agrochemicals, and dyes. This guide provides a comprehensive overview of the primary synthetic routes to substituted benzylsulfonyl chlorides, delving into the underlying reaction mechanisms, experimental considerations, and comparative analysis of different methodologies.

I. Chlorosulfonation of Substituted Toluenes

Direct chlorosulfonation of substituted toluenes represents one of the most straightforward and economically viable methods for the synthesis of the corresponding benzylsulfonyl chlorides. This approach typically involves the reaction of a substituted toluene with chlorosulfonic acid.

A. Reaction Mechanism

The chlorosulfonation of toluene is an electrophilic aromatic substitution reaction.[1] The mechanism involves the following key steps:

• Formation of the Electrophile: Chlorosulfonic acid (ClSO₃H) is a potent electrophile. In some cases, the electrophilicity is enhanced by the formation of a more reactive species through self-protonation or reaction with another equivalent of chlorosulfonic acid.[2]

• Electrophilic Attack: The aromatic ring of the substituted toluene acts as a nucleophile, attacking the sulfur atom of the electrophilic species. This results in the formation of a resonance-stabilized carbocation intermediate, often referred to as a sigma complex or arenium ion. The position of the attack (ortho, meta, or para to the substituent) is governed by the electronic and steric effects of the substituent on the toluene ring.[3][4]

• Deprotonation: A base, typically the chloride ion or another molecule of chlorosulfonic acid, removes a proton from the carbon atom bearing the sulfonyl group, restoring the aromaticity of the ring and yielding the substituted toluenesulfonyl chloride.

The reaction of toluene with chlorosulfonic acid first produces p-toluenesulfonic acid, which is then further chlorosulfonated to yield p-toluenesulfonyl chloride.[5]

B. Regioselectivity

The directing effect of the substituent on the toluene ring plays a crucial role in determining the isomeric distribution of the product. Electron-donating groups, such as alkyl groups, are ortho- and para-directing and activate the ring towards electrophilic substitution. Conversely, electron-withdrawing groups are meta-directing and deactivate the ring. For toluene itself, chlorosulfonation primarily yields the ortho and para isomers.[1][3] Interestingly, at lower temperatures, the ortho product can be favored due to stabilization of the transition state through hydrogen bonding, while higher temperatures favor the thermodynamically more stable para isomer.[3]

C. Experimental Protocol: Synthesis of p-Toluenesulfonyl Chloride

A typical laboratory-scale procedure for the synthesis of p-toluenesulfonyl chloride from toluene and chlorosulfonic acid is as follows:

• In a fume hood, a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for acidic gases is charged with toluene.

• The flask is cooled in an ice-water bath.

• Chlorosulfonic acid is added dropwise from the dropping funnel with vigorous stirring, maintaining the reaction temperature between 0 and 5 °C.

• After the addition is complete, the reaction mixture is stirred at room temperature for a specified period.

• The reaction mixture is then carefully poured onto crushed ice with stirring.

• The solid p-toluenesulfonyl chloride is collected by filtration, washed with cold water, and dried.

Caution: Chlorosulfonic acid is highly corrosive and reacts violently with water. This reaction should be performed with appropriate personal protective equipment in a well-ventilated fume hood.

II. Oxidation of Substituted Benzyl Thiols and Their Derivatives

The oxidation of benzyl thiols or their derivatives, such as disulfides and thioethers, provides a versatile and widely applicable route to benzylsulfonyl chlorides. A variety of oxidizing agents and reaction conditions have been developed for this transformation.[6][7]

A. Oxidative Chlorination with Chlorine Gas or Hypochlorite

One of the most traditional methods involves the direct reaction of a benzyl thiol with chlorine gas in a suitable solvent. The mechanism is believed to proceed through the formation of a sulfenyl chloride intermediate, which is then further oxidized to the sulfonyl chloride.

A milder and often more convenient alternative utilizes sodium hypochlorite (bleach) in the presence of an acid.[8]

B. Oxidation with Hydrogen Peroxide-Based Systems

Hydrogen peroxide (H₂O₂) in combination with various activating agents has emerged as a greener and more efficient alternative for the oxidative chlorination of thiols.[9]

1. H₂O₂/SOCl₂ System

The combination of hydrogen peroxide and thionyl chloride (SOCl₂) is a highly reactive system for the rapid and high-yielding conversion of thiols to sulfonyl chlorides.[9] This method is often performed at room temperature and is complete within minutes.

2. H₂O₂/ZrCl₄ System

Zirconium tetrachloride (ZrCl₄) can be used as a catalyst in combination with hydrogen peroxide for the efficient oxidative chlorination of thiols and disulfides. This method is characterized by very short reaction times and high yields under mild conditions.[6]

C. Mechanism of Oxidative Chlorination

The general mechanism for the oxidative chlorination of a benzyl thiol involves the following steps:

• Initial Oxidation: The thiol is first oxidized to a disulfide or a sulfenic acid intermediate.

• Chlorination and Further Oxidation: The intermediate sulfur species is then chlorinated and further oxidized through a series of steps to the sulfonyl chloride. The exact sequence of events can vary depending on the specific oxidizing system used.

D. Experimental Workflow: Oxidative Chlorination

Caption: General experimental workflow for the oxidative chlorination of benzyl thiols.

III. Synthesis from Substituted Benzyl Halides

Substituted benzyl halides can be converted to benzylsulfonyl chlorides through a two-step process involving nucleophilic substitution with a sulfite salt followed by chlorination.

A. Reaction Mechanism

• Nucleophilic Substitution: The benzyl halide undergoes an Sₙ2 reaction with a sulfite salt, such as sodium sulfite, to form the corresponding sodium benzylsulfonate.[10][11] The reactivity of the benzyl halide follows the order I > Br > Cl.

• Chlorination: The resulting benzylsulfonate salt is then treated with a chlorinating agent, such as phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂), to yield the benzylsulfonyl chloride.

B. Mechanistic Representation

Caption: Two-step synthesis of benzylsulfonyl chlorides from benzyl halides.

IV. Sandmeyer-Type Reactions from Substituted Benzylamines

A more recent and versatile approach involves a Sandmeyer-type reaction starting from substituted anilines (which can be precursors to benzylamines after reduction). This method is particularly useful for accessing a wide range of substituted aryl and heteroarylsulfonyl chlorides.[12][13][14]

A. Reaction Principle

This method involves the diazotization of a substituted aniline in the presence of a sulfur dioxide surrogate, such as 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) (DABSO), and a chloride source, typically hydrochloric acid, with a copper catalyst.[12][13][14][15] The in situ generated diazonium salt reacts to form the sulfonyl chloride.

B. Advantages of the Sandmeyer-Type Approach

• Safety: This protocol avoids the isolation of potentially explosive diazonium salts.[13]

• Broad Substrate Scope: It is applicable to a wide variety of substituted anilines, including those with sensitive functional groups.[12][14]

• Scalability: The method has been demonstrated on a gram scale with good yields.[12][14]

V. Comparative Analysis of Synthetic Methods

Method	Starting Material	Key Reagents	Advantages	Disadvantages
Chlorosulfonation	Substituted Toluene	Chlorosulfonic Acid	Economical, direct	Harsh conditions, potential for side reactions, limited to certain substrates
Oxidation	Substituted Benzyl Thiol	H₂O₂/SOCl₂, H₂O₂/ZrCl₄, NaOCl	Mild conditions, high yields, broad substrate scope	Thiol precursors may be odorous
From Benzyl Halides	Substituted Benzyl Halide	Na₂SO₃, PCl₅/SOCl₂	Utilizes readily available starting materials	Two-step process, use of hazardous chlorinating agents
Sandmeyer-Type	Substituted Aniline	NaNO₂, DABSO, CuCl₂	Safe, broad scope, scalable	Requires aniline precursor

Conclusion

The synthesis of substituted benzylsulfonyl chlorides can be achieved through several distinct and effective methodologies. The choice of a particular synthetic route depends on factors such as the availability and cost of starting materials, the desired substitution pattern, the scale of the reaction, and safety considerations. Direct chlorosulfonation of toluenes is a cost-effective method for large-scale production of simple derivatives. Oxidation of benzyl thiols offers a versatile and high-yielding approach with a broad substrate scope under mild conditions. The conversion of benzyl halides provides a reliable two-step sequence. Finally, modern Sandmeyer-type reactions offer a safe and highly adaptable route for the synthesis of complex and functionally diverse benzylsulfonyl chlorides, which is of significant interest to the drug development community.

References

• Pincekova, L., Merot, A., Schäfer, G., & Willis, M. C. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters, 26(29), 5951–5955. [Link][12][14]

• Organic Chemistry Portal. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. [Link][13]

• Pincekova, L., Merot, A., Schäfer, G., & Willis, M. C. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Letters. [Link][12][14]

• Shvartsberg, M. S., & Ryabova, S. Y. (2021). Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. ACS Organic & Inorganic Au, 1(1), 22–28. [Link]

• Chegg. (2018). Solved 4. Electrophilic aromatic substitution. [Link][1]

• Gilbert, E. E. (2002). Chlorosulfonic Acid: A Versatile Reagent. Royal Society of Chemistry. [Link][2]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by oxidation. [Link][6]

• Smith, A. B., et al. (2018). Development of an Extremely Efficient Oxidative Chlorination Reaction: The Value of Routine Data Collection. Organic Process Research & Development, 22(1), 101-110. [Link]

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(24), 9287–9291. [Link][9]

• CN113277965A - Method for continuously synthesizing paratoluensulfonyl chloride by using microchannel reactor. (2021). Google Patents. [5]

• Supporting Information for "Synthesis of sulfonyl chloride substrate precursors". (n.d.). [Link][8]

• Dalal Institute. (n.d.). Aliphatic Nucleophilic Substitution. [Link][10]

• Gáspár, S., et al. (2017). Conversion of thiols into sulfonyl halogenides under aerobic and metal-free conditions. Green Chemistry, 19(9), 2286-2295. [Link]

• CN101070295A - Process for combined production of substituted benzenesulfonyl chloride and substituted benzoyl chloride. (2007).

• Chemistry Stack Exchange. (2024). Major product in chloro-sulfonation of toluene. [Link][3]

• University of Calgary. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides. [Link]

• Asymmetric Matters. (2020, July 20). 28.b) Alkyl Halides: SN1 & SN2 Allylic & Benzylic Halide Substitution Rxns [Video]. YouTube. [Link][11]

• Michigan State University. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. [Link][4]

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An In-depth Technical Guide on the Reactivity Profile of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride with Nucleophiles

Abstract

This technical guide provides a comprehensive analysis of the predicted reactivity profile of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride with a range of common nucleophiles. In the absence of direct experimental data for this specific sulfonyl chloride, this paper synthesizes established principles of physical organic chemistry, leveraging data from analogous aryl- and benzylsulfonyl chlorides. The guide explores the mechanistic pathways, the influence of the unique substitution pattern on the electrophilicity of the sulfonyl group, and provides field-proven insights for researchers in drug development and synthetic chemistry. Detailed experimental protocols for reacting this compound with representative nucleophiles are also presented.

Introduction: The Role of Substituted Benzylsulfonyl Chlorides in Modern Synthesis

Benzylsulfonyl chlorides are a pivotal class of reagents in organic synthesis, primarily utilized for the formation of sulfonamides and sulfonate esters. The sulfonamide moiety is a cornerstone in medicinal chemistry, found in a wide array of pharmaceuticals.[1] The reactivity of the sulfonyl chloride functional group is characterized by the highly electrophilic sulfur atom, which readily undergoes nucleophilic attack.[2] The chloride ion serves as an effective leaving group, facilitating these substitution reactions.[1]

The subject of this guide, (2-Chloro-6-fluorophenyl)methanesulfonyl chloride, presents a unique substitution pattern that is anticipated to significantly modulate its reactivity. The presence of two ortho-substituents, a chloro and a fluoro group, introduces a combination of steric and electronic effects that will be a central theme of this analysis. Furthermore, the methylene spacer between the aromatic ring and the sulfonyl chloride group distinguishes its reactivity from that of arylsulfonyl chlorides.

Mechanistic Considerations: A Dichotomy of Pathways

The reaction of sulfonyl chlorides with nucleophiles is generally understood to proceed through one of two primary mechanistic pathways: a concerted SN2-like mechanism or a stepwise addition-elimination pathway. The operative mechanism is influenced by the nature of the reactants and the reaction conditions.[1]

• Concerted SN2-like Mechanism: In this pathway, the nucleophile attacks the sulfur atom concurrently with the departure of the chloride leaving group, passing through a trigonal bipyramidal transition state.

• Stepwise Addition-Elimination Mechanism: This pathway involves the initial formation of a pentacoordinate sulfurane intermediate, which then eliminates the chloride ion in a subsequent step to yield the final product.

The presence of bulky ortho-substituents, as in (2-Chloro-6-fluorophenyl)methanesulfonyl chloride, can influence the preferred mechanistic route. While steric hindrance might be expected to disfavor a direct backside attack characteristic of an SN2 reaction, studies on ortho-alkyl substituted arenesulfonyl chlorides have shown an unexpected acceleration of nucleophilic substitution.[3][4] This has been attributed to a unique, rigid conformation imposed by the ortho groups that can, in some cases, create a more favorable trajectory for nucleophilic attack.[5]

The Influence of Ortho-Substitution: A Deeper Dive

The reactivity of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride is intricately governed by the electronic and steric effects of the chloro and fluoro substituents on the phenyl ring.

Electronic Effects

Both chlorine and fluorine are highly electronegative atoms and thus exert a strong electron-withdrawing inductive effect (-I effect). This effect is expected to increase the electrophilicity of the sulfonyl sulfur atom, making it more susceptible to nucleophilic attack. Electron-attracting substituents generally increase the rate of reaction in arenesulfonyl chlorides.[5]

Steric Effects

The presence of two substituents in the ortho positions introduces significant steric hindrance around the reaction center. In many cases, steric bulk is known to retard the rate of nucleophilic substitution reactions.[6] However, as previously mentioned, studies on ortho-substituted arenesulfonyl chlorides have revealed instances of rate acceleration, a phenomenon termed the "positive ortho-effect".[4][7] This counterintuitive effect is thought to arise from a combination of factors, including conformational rigidity and ground-state destabilization.[5]

The interplay of these electronic and steric effects in (2-Chloro-6-fluorophenyl)methanesulfonyl chloride will ultimately dictate its reactivity profile.

Reactivity with Common Nucleophiles: A Predictive Analysis

Based on the established reactivity of sulfonyl chlorides, we can predict the behavior of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride with key classes of nucleophiles.

Reaction with Amines: Formation of Sulfonamides

The reaction of sulfonyl chlorides with primary and secondary amines is a fundamental method for the synthesis of sulfonamides.[1][8] This reaction typically requires the presence of a base to neutralize the hydrochloric acid byproduct.

Predicted Reactivity: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride is expected to react readily with primary and secondary amines to form the corresponding sulfonamides. The electron-withdrawing nature of the chloro and fluoro substituents should enhance the reactivity of the sulfonyl chloride. The choice of base and solvent will be crucial for optimizing reaction conditions and yields.

Experimental Protocol: Synthesis of N-Benzyl-(2-Chloro-6-fluorophenyl)methanesulfonamide

Materials:

• (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

• Benzylamine

• Triethylamine (or pyridine)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Dissolve (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 eq) to the solution.

• Slowly add a solution of benzylamine (1.1 eq) in DCM to the reaction mixture dropwise over 15 minutes.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the desired sulfonamide.

Reaction with Alcohols: Formation of Sulfonate Esters

Sulfonyl chlorides react with alcohols in the presence of a weak base, such as pyridine, to form sulfonate esters.[9][10] This reaction is a common method for converting a poorly-leaving hydroxyl group into an excellent leaving group (sulfonate).[9]

Predicted Reactivity: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride is expected to react with primary and secondary alcohols in the presence of a suitable base to yield the corresponding sulfonate esters. The reaction with tertiary alcohols may be slower due to steric hindrance.

Experimental Protocol: Synthesis of Benzyl (2-Chloro-6-fluorophenyl)methanesulfonate

Materials:

• (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

• Benzyl alcohol

• Pyridine

• Dichloromethane (DCM)

• 1 M aqueous hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of benzyl alcohol (1.0 eq) in anhydrous DCM and pyridine (1.5 eq) at 0 °C, add (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.1 eq) portion-wise.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature overnight.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The crude product can be purified by column chromatography if necessary.

Reaction with Thiols: Formation of Thiosulfonates

The reaction of sulfonyl chlorides with thiols can lead to the formation of thiosulfonates. This reaction often proceeds in the presence of a base to deprotonate the thiol, forming a more nucleophilic thiolate.

Predicted Reactivity: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride is expected to react with thiols in the presence of a base to form the corresponding thiosulfonate. The reactivity will be dependent on the nucleophilicity of the thiolate.

Data Presentation and Visualization

Table 1: Predicted Relative Reactivity with Nucleophiles

Nucleophile Class	Predicted Relative Reactivity	Product Class
Primary Amines	High	Sulfonamides
Secondary Amines	Moderate to High	Sulfonamides
Primary Alcohols	Moderate	Sulfonate Esters
Secondary Alcohols	Low to Moderate	Sulfonate Esters
Thiols	Moderate	Thiosulfonates

Note: This table represents a qualitative prediction based on established chemical principles.

Diagram 1: General Reaction Scheme with Nucleophiles

Caption: General reaction of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride.

Diagram 2: Experimental Workflow for Sulfonamide Synthesis

Caption: Workflow for the synthesis of sulfonamides.

Conclusion and Future Outlook

This technical guide has provided a detailed predictive analysis of the reactivity of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride with common nucleophiles. The unique substitution pattern of this molecule, featuring ortho-chloro and -fluoro groups, is expected to enhance its reactivity through strong electron-withdrawing effects, while also introducing significant steric considerations. The provided experimental protocols offer a starting point for researchers to explore the synthetic utility of this compound.

Future experimental studies are warranted to quantitatively determine the reaction kinetics and to fully elucidate the mechanistic nuances of its reactions. Such studies will provide valuable data for computational modeling and will further refine our understanding of the interplay between steric and electronic effects in this intriguing class of reagents.

References

• (PDF) Relations structure-reactivity and the positive steric effects of ortho substituents in arenesulfonyl chlorides - ResearchGate. Available at: [Link]

• Fundamental Studies on 2,4,6- Trichlorophenyl Sulfonate Esters - UCL Discovery. Available at: [Link]

• Nucleophilic substitution reactions of benzyl- and diphenylmethyl-phosphonamidic chlorides with amines: competition between the usual SN2(P) mechanism and elimination–addition with an alkylideneoxophosphorane (phosphene) intermediate - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Methanesulfonyl Chloride | Properties, Structure & Mesylation - Study.com. Available at: [Link]

• 7.6 Extra Topics on Nucleophilic Substitution Reactions – Organic Chemistry I. Available at: [Link]

• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - PubMed Central. Available at: [Link]

• 17.6: Reactions of Alcohols - Chemistry LibreTexts. Available at: [Link]

• 23.9: Amines as Nucleophiles - Chemistry LibreTexts. Available at: [Link]

• STRUCTURE-REACTIVITY RELATIONSHIPS AND THE POSITIVE STERIC EFFECT OF ORTHO SUBSTITUENTS IN ARENESULFONYL CHLORIDES - Sciforum. Available at: [Link]

• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - MDPI. Available at: [Link]

• 151 CHM2211 Steric Effects on Electrophilic Aromatic Substitution Reactions - YouTube. Available at: [Link]

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• 4. sciforum.net [sciforum.net]
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• 10. chem.libretexts.org [chem.libretexts.org]

Physicochemical characteristics of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

An In-depth Technical Guide to (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

Introduction: A Halogenated Building Block of Strategic Importance

(2-Chloro-6-fluorophenyl)methanesulfonyl chloride is a highly functionalized organosulfur compound of significant interest in medicinal chemistry and synthetic organic chemistry. As a sulfonylating agent, its primary role is to introduce the (2-chloro-6-fluorobenzyl)sulfonyl moiety into a target molecule. The strategic placement of both chlorine and fluorine atoms on the phenyl ring offers a unique combination of steric and electronic properties. These halogens can profoundly influence a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets, making this reagent a valuable tool in the design of novel therapeutic agents.[1]

The presence of ortho-substituents provides a sterically hindered environment around the reactive sulfonyl chloride group, which can be exploited to achieve selective reactions. This guide provides a comprehensive technical overview of its physicochemical characteristics, a validated synthesis protocol, spectroscopic data for robust characterization, key reactive pathways, and essential safety and handling procedures. The insights herein are designed to empower researchers to effectively and safely utilize this versatile chemical building block in their discovery programs.

Physicochemical and Spectroscopic Profile

Precise experimental data for (2-Chloro-6-fluorophenyl)methanesulfonyl chloride is not widely published. However, based on its structure and data from analogous compounds, a reliable profile can be established. The compound is expected to be a solid or high-boiling liquid at room temperature, with a pungent odor, characteristic of sulfonyl chlorides. It is highly reactive towards moisture and nucleophiles.

Core Physicochemical Properties

The following table summarizes the key identifiers and computed properties for this compound.

Property	Value / Description	Source / Rationale
CAS Number	926257-07-0
Molecular Formula	C₇H₅Cl₂FO₂S	-
Molecular Weight	243.08 g/mol	-
Appearance	Expected to be a colorless to pale yellow liquid or low-melting solid.	Analogy with related sulfonyl chlorides.[2][3]
Solubility	Soluble in aprotic organic solvents (e.g., DCM, THF, Toluene); Reacts with water and protic solvents (e.g., alcohols).	General reactivity of sulfonyl chlorides.[4]
Stability	Moisture-sensitive. Reacts with water, potentially vigorously, to produce HCl and the corresponding sulfonic acid.[3]	Inherent property of the sulfonyl chloride functional group.

Spectroscopic Signature for Structural Verification

Accurate characterization is critical for confirming the identity and purity of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride. The table below outlines the expected spectroscopic data.

Technique	Expected Chemical Shifts (δ) / Frequencies (ν)	Rationale and Key Features
¹H NMR	δ 5.0 - 5.5 ppm (s, 2H, -CH₂-) δ 7.2 - 7.6 ppm (m, 3H, Ar-H)	The benzylic methylene protons are significantly deshielded by the adjacent sulfonyl chloride group. The aromatic region will display a complex multiplet pattern due to H-H and H-F coupling.
¹³C NMR	δ 60 - 70 ppm (-CH₂-) δ 115 - 165 ppm (Ar-C)	The methylene carbon signal is distinct. The aromatic region will show 6 signals, with the carbon bearing the fluorine showing a large C-F coupling constant (J ≈ 250 Hz). Aromatic carbon shifts are influenced by both halogen substituents.[5]
¹⁹F NMR	δ -110 to -120 ppm (m)	The chemical shift is characteristic for a fluorine atom on a benzene ring adjacent to a chlorine atom. Coupling to ortho and meta protons will result in a multiplet.
IR (Infrared)	ν 1375-1395 cm⁻¹ (strong, asymmetric S=O stretch) ν 1170-1190 cm⁻¹ (strong, symmetric S=O stretch)	These two strong, sharp bands are the definitive signature of the sulfonyl chloride group.
Mass Spec (MS)	M⁺ peak at m/z 242 (for ³⁵Cl₂) with M+2 peak at m/z 244 (for ³⁵Cl³⁷Cl) and M+4 peak at m/z 246 (for ³⁷Cl₂).	The molecular ion will exhibit a characteristic isotopic pattern due to the presence of two chlorine atoms. Common fragmentation would involve the loss of SO₂Cl.

Synthesis and Purification Protocol

The preparation of arylmethanesulfonyl chlorides is typically achieved via the oxidative chlorination of the corresponding thiol or disulfide. This method is reliable and scalable.

Rationale for Synthetic Strategy

The chosen method involves the reaction of 2-chloro-6-fluorobenzyl mercaptan with chlorine gas in the presence of aqueous acid. This approach is favored for several reasons:

• High Atom Economy: The core carbon-sulfur bond is pre-formed in the starting material.

• Robust Reaction: Oxidative chlorination is a well-established and high-yielding transformation for preparing sulfonyl chlorides.[6]

• Control: The reaction can be monitored by the disappearance of the thiol starting material and the formation of the product.

Experimental Workflow: Synthesis

The following diagram outlines the key steps in the synthesis and purification process.

Caption: Synthesis and purification workflow.

Step-by-Step Methodology

Warning: This procedure involves hazardous materials, including chlorine gas and corrosive reagents. It must be performed by trained personnel in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE).

• Reaction Setup: To a three-necked flask equipped with a mechanical stirrer, a thermometer, a gas inlet tube, and a gas outlet connected to a scrubber (containing sodium hydroxide solution), add 2-chloro-6-fluorobenzyl mercaptan (1.0 eq) and dichloromethane (DCM, ~5 mL/g). Add an equal volume of 1 M hydrochloric acid.

• Cooling: Cool the vigorously stirred biphasic mixture to 0-5 °C using an ice-water bath.

• Chlorination: Begin bubbling chlorine gas through the reaction mixture via the subsurface gas inlet tube at a rate that maintains the internal temperature below 10 °C.

  • Expert Insight: The aqueous acid prevents the chlorination of the aromatic ring. The biphasic system helps to manage the exotherm and facilitate the reaction.

• Monitoring: Periodically stop the chlorine flow, take a sample from the organic layer, and analyze by TLC or GC-MS to monitor the disappearance of the starting material. The reaction is typically complete within 2-4 hours.

• Quenching: Once the reaction is complete, stop the chlorine flow and purge the system with nitrogen gas to remove any residual chlorine. Cautiously add a saturated aqueous solution of sodium bisulfite to the reaction mixture with vigorous stirring until the yellow color of dissolved chlorine dissipates.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water (2x) and saturated brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Trustworthiness: It is crucial to avoid heating the solution above 40 °C to prevent thermal decomposition of the sulfonyl chloride product.

• Purification: The crude product can be purified by vacuum distillation or flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield (2-Chloro-6-fluorophenyl)methanesulfonyl chloride as a pure compound.

Reactivity and Applications in Drug Discovery

The synthetic utility of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride stems from the high reactivity of the sulfonyl chloride group, which is an excellent electrophile.

Core Reactivity Profile

The primary reaction is nucleophilic substitution at the sulfur atom, leading to the formation of highly stable sulfonamides, sulfonates, and related derivatives.

Caption: General reactivity with nucleophiles.

• Reaction with Amines: This is the most common application, yielding stable sulfonamides. The reaction is typically run in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine, or DIPEA) to scavenge the HCl byproduct.

• Reaction with Alcohols: In the presence of a base, alcohols are converted to sulfonate esters (sulfonates). These sulfonates are excellent leaving groups, making them useful intermediates for subsequent Sₙ2 reactions.

• Reaction with Water: As a key incompatibility, water hydrolyzes the sulfonyl chloride to the corresponding non-reactive (2-chloro-6-fluorophenyl)methanesulfonic acid. This reaction can be vigorous and releases corrosive HCl gas.[3]

Role in Medicinal Chemistry

The (2-chloro-6-fluorophenyl) moiety is present in several biologically active molecules. For instance, the related aniline derivative is a key component of potent microsomal prostaglandin E2 synthase-1 (mPGES-1) inhibitors, which are investigated for treating inflammation and pain.[7] By using (2-Chloro-6-fluorophenyl)methanesulfonyl chloride, medicinal chemists can synthesize sulfonamide analogues of known pharmacophores, probing new areas of chemical space and potentially improving drug properties such as:

• Metabolic Stability: The C-F bond is exceptionally strong, and the chlorine atom can block sites of oxidative metabolism.

• Binding Affinity: The sulfonamide group is an excellent hydrogen bond donor and acceptor. The halogen atoms can participate in halogen bonding, a crucial interaction in modern drug design.

• Lipophilicity: The introduction of this group systematically increases the lipophilicity (logP) of a molecule, affecting its absorption, distribution, metabolism, and excretion (ADME) profile.

Safety, Handling, and Storage

(2-Chloro-6-fluorophenyl)methanesulfonyl chloride is a hazardous chemical that requires strict safety protocols. The hazard profile is dominated by the reactivity of the sulfonyl chloride group.

Hazard Summary

Hazard Type	Description	Precautionary Codes
Corrosive	Causes severe skin burns and eye damage upon contact. Reacts with moisture on tissues to release HCl.	P280, P305+P351+P338, P310
Toxicity	Harmful if swallowed or inhaled. The liberated HCl and the compound itself are irritants to the respiratory tract.	P260, P261, P310
Reactivity	Reacts with water, potentially violently, to produce toxic and corrosive fumes (HCl).[2] EUH014: Reacts violently with water. EUH029: Contact with water liberates toxic gas.	-

Recommended Handling and Storage Protocol

• Handling: Always handle inside a certified chemical fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile is often insufficient; butyl rubber or neoprene are preferred), and chemical safety goggles with a face shield.[8]

• Storage: Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon). Keep in a cool, dry, and well-ventilated area away from incompatible materials, especially water, bases, alcohols, and amines.[9] The container should be made of corrosion-resistant material.

• Spill Management: In case of a spill, evacuate the area. Absorb the spill with a dry, inert material such as sand or vermiculite. Do NOT use water. Collect the absorbed material into a sealed container for hazardous waste disposal.[2]

First Aid Measures

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[8]

• Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open. Remove contact lenses if possible. Seek immediate medical attention.[10]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]

Conclusion

(2-Chloro-6-fluorophenyl)methanesulfonyl chloride is a specialized and powerful reagent for chemical synthesis. Its unique substitution pattern provides a valuable tool for introducing sterically and electronically tuned moieties in drug discovery programs. While its reactivity makes it highly effective, it also necessitates rigorous safety and handling procedures. This guide has provided the essential technical details—from synthesis and characterization to reactivity and safety—to enable researchers to confidently and safely incorporate this building block into their synthetic strategies.

References

• International Labour Organization (ILO) & World Health Organization (WHO). (2018). ICSC 1163 - METHANESULFONYL CHLORIDE. International Chemical Safety Cards (ICSCs). [Link]

• LookChem. Cas 124-63-0, Methanesulfonyl chloride. LookChem. [Link]

• ResearchGate. Experimental 13 C NMR spectrum of 2-Cl-6-MA. ResearchGate. [Link]

• Wikipedia. Methanesulfonyl chloride. Wikipedia. [Link]

• Georganics. (2-CHLOROPHENYL)METHANESULFONYL CHLORIDE Safety Data Sheet. Georganics. [Link]

• PubChem. (2-Fluorophenyl)methanesulfonyl chloride. National Center for Biotechnology Information. [Link]

• Loba Chemie. (2015). METHANESULFONYL CHLORIDE FOR SYNTHESIS MSDS. Loba Chemie. [Link]

• Georganics. (2-FLUOROPHENYL)METHANESULFONYL CHLORIDE Safety Data Sheet. Georganics. [Link]

• Georganics. (2-Fluorophenyl)methanesulfonyl chloride. Georganics. [Link]

• National Center for Biotechnology Information (NCBI). Methanesulfonyl Chloride: Acute Exposure Guideline Levels. National Library of Medicine. [Link]

• Thulluri, C. V., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Future Journal of Pharmaceutical Sciences. [Link]

• Muthukaman, N., et al. (2016). Discovery of 2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-1H-[2][5]dioxino[2',3':3,4]benzo[1,2-d]imidazole-5-carboxamide as potent, selective and efficacious microsomal prostaglandin E2 synthase-1 (mPGES-1) inhibitor. Bioorganic & Medicinal Chemistry Letters. [Link]

• Organic Syntheses. Methanesulfonyl chloride. Organic Syntheses. [Link]

• Google Patents. CN103351315A - General preparation method of sulfonyl chloride.

• Dow, M., et al. (2020). “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. ChemRxiv. [Link]

• Organic Syntheses. Methanesulfonyl cyanide. Organic Syntheses. [Link]

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• 4. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
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• 7. Discovery of 2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-1H-[1,4]dioxino[2',3':3,4]benzo[1,2-d]imidazole-5-carboxamide as potent, selective and efficacious microsomal prostaglandin E2 synthase-1 (mPGES-1) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. georganics.sk [georganics.sk]

Structural Elucidation of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

Technical Guide for Drug Development & Synthetic Chemistry

Executive Summary & Compound Profile

Compound: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride CAS: 926257-07-0 Molecular Formula:

Molecular Weight: 243.08 g/mol [1]

This guide provides a rigorous structural elucidation framework for (2-Chloro-6-fluorophenyl)methanesulfonyl chloride, a specialized sulfonylating agent used in the synthesis of sulfonamide-based pharmacophores.[1] Due to the electrophilic nature of the sulfonyl chloride moiety and the steric crowding of the 2,6-disubstituted aromatic ring, this compound presents unique characterization challenges, particularly regarding hydrolytic instability and NMR signal splitting arising from Fluorine-19 coupling.[1]

Key Structural Features:

• Electrophilic Warhead: The sulfonyl chloride (

  ) group is highly reactive toward nucleophiles (amines, alcohols, water).

• Steric Crowding: The ortho-chloro and ortho-fluoro substituents create a "molecular gate," influencing the chemical shift of the benzylic methylene group and restricting rotation in downstream derivatives.[1]

• Isotopic Signature: The presence of two chlorine atoms (one aromatic, one sulfonyl) imparts a distinct mass spectral fingerprint essential for identity confirmation.

Synthetic Provenance & Impurity Profiling

To validate the structure, one must understand the genesis of the sample. The synthesis dictates the impurity profile.

Likely Synthetic Pathway

The industrial preparation typically proceeds via the oxidative chlorination of the corresponding benzyl thiol or isothiouronium salt, derived from 2-Chloro-6-fluorobenzyl chloride (CAS 55117-15-2).[1]

Critical Impurities[1]

• Hydrolysis Product: (2-Chloro-6-fluorophenyl)methanesulfonic acid.[1] Detection: Broad OH stretch in IR; shift of methylene protons in

  NMR.

• Starting Material: 2-Chloro-6-fluorobenzyl chloride.[1][2][3] Detection: Distinct methylene shift (upfield relative to product) and lack of sulfonyl bands in IR.

• Desulfonylation: 2-Chloro-6-fluorobenzyl chloride (reformed via

  extrusion during thermal stress).[1]

Spectroscopic Elucidation (Multi-Modal)

Mass Spectrometry (MS)

Technique: GC-MS (EI) or LC-MS (ESI in negative mode after derivatization).[1] Direct ESI of sulfonyl chlorides is difficult due to hydrolysis; GC-MS is preferred for the volatile chloride.[1]

Isotopic Pattern Analysis: The molecule contains two Chlorine atoms (

and natural abundance 3:1).

• M+ (242): Base peak (assuming no fragmentation).

• M+2 (244):

  65% intensity of M+ (Calculated: ).

• M+4 (246):

  10% intensity of M+ (Calculated: ).

Fragmentation Pathway: Sulfonyl chlorides characteristically lose

(64 Da) and (35/37 Da).

• Parent Ion:

  242/244/246.

• [M - Cl]+:

  207 (Loss of sulfonyl Cl).[1]

• [M - SO2Cl]+:

  143/145 (Benzyl cation).[1] Diagnostic Peak.

  • The fragment at

    143 corresponds to the 2-chloro-6-fluorobenzyl carbocation, a highly stable species.[1]

Nuclear Magnetic Resonance (NMR)

Solvent:

(Dry). Note: DMSO-d6 may cause solvolysis.[1]

NMR (Proton)

The 2,6-substitution pattern simplifies the aromatic region but introduces F-H coupling.

Position	Type	Integration	Predicted Shift ( ppm)	Multiplicity & Coupling ( )	Structural Logic
	Benzylic	2H	5.05 – 5.15	Doublet ( ) or Singlet ( )	Deshielded by and aromatic ring.[1] May show long-range coupling to ( Hz).[1]
Ar-H	Aromatic	1H	7.30 – 7.40	Multiplet ( )	H4 (para to ).[1] Overlaps likely.
Ar-H	Aromatic	2H	7.10 – 7.25	Multiplet ( )	H3 (meta to F/Cl) and H5.[1] Complex splitting due to and coupling.

Key Diagnostic: The benzylic methylene (

) in benzylsulfonyl chlorides typically appears near 4.8–5.0 ppm. The electron-withdrawing F and Cl atoms on the ring will push this slightly downfield compared to unsubstituted benzylsulfonyl chloride ( 4.8 ppm).

NMR (Carbon)

Expect 7 distinct carbon signals.

• : 65–70 ppm. (Doublet due to , ).

• C-F (C6):

  160–162 ppm (Doublet, Hz).

• C-Cl (C2):

  135 ppm (Doublet, ).

• C-ipso (C1):

  118–120 ppm (Doublet, ).

• Ar-C (C3, C4, C5): 115–130 ppm region.

NMR (Fluorine)

• Signal: Single peak around -110 to -115 ppm (referenced to

  ).[1]

• Multiplicity: Triplet of doublets (coupling to H5 and H3/H4).

Infrared Spectroscopy (FT-IR)

The functional group fingerprint is definitive.[1]

Wavenumber ( )	Assignment	Description
1375 – 1390	Asymmetric Stretch	Strong, sharp band.[1] Diagnostic for sulfonyl chlorides.
1170 – 1185	Symmetric Stretch	Strong, sharp band.
~750 – 800	Stretch	Aromatic C-Cl bond.[1]
~1230	Stretch	Aromatic C-F bond.

Functional Derivatization (The "Gold Standard")

Because sulfonyl chlorides are unstable, direct analysis can sometimes yield ambiguous results due to partial hydrolysis. The most robust validation is to convert a small aliquot into a stable sulfonamide derivative.

Protocol:

• Dissolve 50 mg of the analyte in dry DCM.

• Add 1.1 eq of Morpholine (or Benzylamine) and 1.5 eq of Triethylamine.

• Stir for 30 mins at RT.

• Wash with 1N HCl (removes excess amine) and Brine.

• Evaporate and analyze the solid sulfonamide.

Why this works:

• Stability: The resulting sulfonamide is stable to moisture and air.

• Melting Point: Provides a sharp, reproducible physical constant.

• MS: The molecular ion becomes [M - Cl + Amine], confirming the electrophilic sulfur center.

• NMR: The

  protons will shift upfield (shielded) relative to the chloride, confirming the loss of the highly electron-withdrawing Cl.

Handling & Stability

Warning: This compound is a Lachrymator and Corrosive .

• Moisture Sensitivity: High. Hydrolyzes to the sulfonic acid and HCl gas upon exposure to atmospheric moisture.

• Storage: Store under Argon/Nitrogen at +2°C to +8°C.

• Solubility: Soluble in DCM, Chloroform, THF, Ethyl Acetate. Reacts with alcohols (forms esters) and water.

Visual QC Check:

• Pure: White to off-white crystalline powder.[1]

• Degraded: Wet/oily appearance (hydrolysis) or yellowing (chlorine liberation).

References

• Sigma-Aldrich. (2-Chloro-6-fluorophenyl)methanesulfonyl chloride Product Sheet. Link[1]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 573052, (2-Fluorophenyl)methanesulfonyl chloride (Analog Reference). Link[1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (General reference for Sulfonyl Chloride IR/NMR shifts).
• King, J. F., et al. "Hydrolysis of Sulfonyl Chlorides." Journal of the American Chemical Society. (Mechanistic insight into instability).

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• 1. (2-Fluorophenyl)methanesulfonyl chloride - High purity | EN [georganics.sk]
• 2. 2-Chloro-6-fluorobenzyl chloride 98 55117-15-2 [sigmaaldrich.com]
• 3. Zhejiang Dayang Biotech Group Co., Ltd.--2-Chloro-6-Fluorobenzyl Chloride [dyhg.com]

(2-Chloro-6-fluorophenyl)methanesulfonyl chloride molecular weight and formula

Compound Identity, Synthetic Utility, and Application in Medicinal Chemistry

Executive Summary

(2-Chloro-6-fluorophenyl)methanesulfonyl chloride (CAS: 926257-07-0) is a specialized electrophilic building block used primarily in the synthesis of sulfonamides for drug discovery. Unlike simple benzenesulfonyl chlorides, this compound introduces a methylene spacer (

) between the aromatic ring and the sulfonyl group, imparting distinct conformational flexibility and electronic isolation. The 2-chloro-6-fluoro substitution pattern provides a unique steric and electrostatic profile, often utilized to modulate metabolic stability and optimize ligand-protein binding interactions by restricting bond rotation.

Physicochemical Profile

The following data establishes the core identity of the molecule. Researchers must verify the CAS number to distinguish this "benzyl-type" sulfonyl chloride from its "phenyl-type" isomer (2-chloro-6-fluorobenzenesulfonyl chloride).

Property	Data	Notes
IUPAC Name	(2-Chloro-6-fluorophenyl)methanesulfonyl chloride
CAS Registry Number	926257-07-0	Distinct from the benzenesulfonyl isomer (CAS 1208075-25-5)
Molecular Formula
Molecular Weight	243.08 g/mol
Physical State	Solid / Low-melting Solid	Typically off-white to pale yellow
Solubility	DCM, THF, Ethyl Acetate	Hydrolyzes rapidly in water/alcohols
Reactivity	High	Electrophilic attack at Sulfur; Moisture sensitive

Structural Significance in Drug Design

In medicinal chemistry, the selection of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride is rarely arbitrary. It is chosen to engineer specific properties into a lead compound:

• Conformational Restriction: The bulky chlorine atom at position 2 and the fluorine at position 6 create significant steric hindrance ("ortho effect"). This restricts the rotation of the methylene linker, potentially locking the sulfonamide into a bioactive conformation that reduces the entropic penalty of binding.

• Metabolic Blocking: The fluorine atom at position 6 blocks a potential site of metabolic oxidation (Phase I metabolism), extending the half-life of the drug candidate.

• Electronic Modulation: The methylene spacer acts as an insulator, preventing the strong electron-withdrawing sulfonyl group from directly deactivating the benzene ring. This preserves the aromatic system's ability to engage in

  stacking interactions.

Synthetic Mechanism & Workflow

The primary utility of this compound is the formation of sulfonamides via nucleophilic substitution. The reaction proceeds through an addition-elimination mechanism where the amine nucleophile attacks the sulfur atom, displacing the chloride.

Reaction Mechanism Diagram

The following diagram illustrates the nucleophilic attack and the critical role of the base in scavenging HCl.

Figure 1: Mechanism of sulfonamide formation showing nucleophilic attack and HCl scavenging.[1][2]

Experimental Protocol: Sulfonamide Synthesis

Objective: To couple (2-Chloro-6-fluorophenyl)methanesulfonyl chloride with a primary amine.

Reagents

• Electrophile: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.0 - 1.2 equiv)

• Base: Triethylamine (

  ) or Diisopropylethylamine (DIPEA) (1.5 - 2.0 equiv)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and purge with nitrogen or argon. The sulfonyl chloride is moisture-sensitive; ensure all glassware is dry.

• Dissolution: Dissolve the amine (1.0 mmol) in anhydrous DCM (5 mL). Add the base (1.5 mmol) and cool the mixture to

  using an ice bath.

• Addition: Dissolve (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.0 mmol) in a minimal amount of DCM (1-2 mL). Add this solution dropwise to the amine mixture over 5-10 minutes.

  • Why? Dropwise addition controls the exotherm and prevents double-sulfonylation side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor reaction progress via TLC or LC-MS (Target mass = Amine MW + 207.6).

• Workup:

  • Quench with water.[3][4]

  • Wash the organic layer with 1M HCl (to remove unreacted amine/base).

  • Wash with saturated

    (to remove hydrolyzed sulfonic acid byproducts).

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Synthesis Workflow Diagram

Figure 2: Operational workflow for the synthesis of sulfonamides using CAS 926257-07-0.

Safety & Handling (E-E-A-T)

Hazard Classification: Skin Corrosion 1B (Causes severe skin burns and eye damage).

• Moisture Sensitivity: Reacts violently with water to produce hydrochloric acid (HCl) fumes and the corresponding sulfonic acid.

• Storage: Store at

  under an inert atmosphere (Argon/Nitrogen). Keep container tightly closed.

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Handle only in a functioning fume hood.

References

• PubChem Compound Summary. (2-Chloro-6-fluorophenyl)methanesulfonyl chloride. National Center for Biotechnology Information. Available at: [Link] (Accessed Jan 2026).

• Georganics. Safety Data Sheet (SDS) for Fluorinated Sulfonyl Chlorides. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1208075-25-5|2-Chloro-6-fluorobenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 3. fishersci.se [fishersci.se]
• 4. static.cymitquimica.com [static.cymitquimica.com]

Protocols & Analytical Methods

Protocol for sulfonamide synthesis using (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

Application Note: High-Fidelity Sulfonamide Synthesis using (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

Executive Summary & Strategic Rationale

This guide details the synthesis of sulfonamides utilizing (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (CAS: 24974-71-8). Unlike standard benzenesulfonyl chlorides, this reagent possesses a benzylic methylene group flanked by significant ortho-substitution (2-Cl, 6-F).

The Critical Challenge: The presence of benzylic protons (

activated by the sulfonyl group and electron-withdrawing fluorine) makes this reagent highly susceptible to sulfene elimination-addition mechanisms rather than simple nucleophilic substitution.

• Risk: Use of strong tertiary amine bases (TEA, DIPEA) at room temperature often triggers the elimination of HCl to form the transient sulfene intermediate. Without careful control, this leads to stilbene dimerization (via Ramberg-Bäcklund type precursors) or hydrolysis, rather than the desired sulfonamide.

• Solution: This protocol prioritizes a Biphasic Schotten-Baumann approach to suppress sulfene dimerization, alongside a Low-Temperature Anhydrous method for sensitive amines.

Mechanistic Insight: The Sulfene Trap

To maximize yield, one must understand the competition between direct substitution and the sulfene pathway.

Figure 1: Mechanistic divergence showing the critical Sulfene Intermediate pathway common in benzylsulfonyl chlorides.

Material Safety & Handling

Parameter	Specification
Reagent	(2-Chloro-6-fluorophenyl)methanesulfonyl chloride
CAS	24974-71-8
Hazards	Corrosive (Skin/Eye 1B) , Lachrymator, Moisture Sensitive.
Storage	Store at 2–8°C under inert gas (Argon/Nitrogen). Hydrolyzes rapidly in moist air to the sulfonic acid.
PPE	Fume hood mandatory. Wear butyl rubber gloves, goggles, and face shield.

Experimental Protocols

Method A: Biphasic Schotten-Baumann (Recommended)

Best for: Primary/Secondary amines, amino acids, and non-hydrolytically sensitive substrates. This method minimizes stilbene formation by compartmentalizing the base.

Reagents:

• Sulfonyl Chloride (1.1 equiv)

• Amine (1.0 equiv)[1]

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Base: Sat. Aqueous Sodium Carbonate (

  ) or Sodium Bicarbonate ( )

Step-by-Step:

• Preparation: Dissolve the Amine (1.0 mmol) in DCM (5 mL) in a round-bottom flask.

• Biphasic Setup: Add an equal volume (5 mL) of Saturated Aq.

  . Stir vigorously to create a turbulent emulsion.

• Addition: Dissolve (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.1 mmol) in a minimal amount of DCM (1-2 mL). Add this solution dropwise to the vigorously stirring emulsion over 10 minutes at 0°C.

  • Note: Slow addition ensures the amine traps the sulfonyl chloride (or transient sulfene) before it can self-react.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LC-MS.

• Workup: Separate layers. Extract aqueous layer with DCM (2x). Wash combined organics with 1M HCl (to remove unreacted amine) and Brine. Dry over

  and concentrate.

Method B: Low-Temperature Anhydrous (For Sensitive Amines)

Best for: Weak nucleophiles (anilines), hydrolytically unstable amines, or when aqueous conditions are impossible.

Reagents:

• Sulfonyl Chloride (1.0 equiv)[2]

• Amine (1.1 equiv)

• Base: Pyridine (1.5 equiv) or Triethylamine (1.2 equiv)

• Solvent: Anhydrous DCM or THF

Step-by-Step:

• Setup: Flame-dry glassware under Nitrogen.

• Solvation: Dissolve the Amine (1.1 mmol) and Base in anhydrous DCM (10 mL). Cool to -10°C to 0°C (Ice/Salt bath).

  • Critical: Lower temperatures stabilize the sulfene intermediate and favor nucleophilic attack over dimerization.

• Addition: Add the Sulfonyl Chloride (1.0 mmol) (dissolved in 2 mL DCM) slowly over 15–20 minutes.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to RT.

  • Checkpoint: If a precipitate (amine hydrochloride salt) forms immediately, the reaction is proceeding.

• Quench: Quench with a small amount of water or dilute HCl.

• Purification: Standard extraction and Flash Column Chromatography (Hexane/EtOAc).

Process Workflow

Figure 2: Decision tree for protocol selection based on substrate sensitivity.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield + Alkene by-product	Sulfene Dimerization. The base was too strong or added too fast, depleting the amine before it could trap the sulfene.	Switch to Method A (Biphasic). If using Method B, lower temp to -78°C and use inverse addition (add base last).
Starting Material Remains	Hydrolysis. The sulfonyl chloride hydrolyzed before reacting.	Ensure reagents are dry. Increase sulfonyl chloride equivalents (1.2–1.5 eq).
Multiple Spots on TLC	Bis-sulfonylation. Primary amines reacting twice.	Use excess amine (2.0 eq) or strictly control stoichiometry (1:1) with slow addition.

References

• King, J. F., & Durst, T. (1966).[3] The Reaction of Phenylmethanesulfonyl Chloride with Tertiary Amines: Formation of Geometrical Isomers about a Carbon–Sulfur Double Bond.[3][4][5] Canadian Journal of Chemistry, 44(7), 819–828.[3][4]

• BioSolve. (2010).[6] Safety Data Sheet: Methanesulfonyl Chloride (General Class Hazards). 6

• PubChem. (2025).[7] (2-Fluorophenyl)methanesulfonyl chloride Compound Summary. National Library of Medicine.

• Organic Chemistry Portal. (2023). Synthesis of Sulfonamides - Recent Literature.

Sources

• 1. scilit.com [scilit.com]
• 2. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. 苯甲磺酰氯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. shop.biosolve-chemicals.eu [shop.biosolve-chemicals.eu]
• 7. (2-Fluorophenyl)methanesulfonyl chloride | C7H6ClFO2S | CID 573052 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride in agrochemical synthesis

Technical Application Note: Leveraging (2-Chloro-6-fluorophenyl)methanesulfonyl Chloride in Next-Gen Agrochemical Discovery

Executive Summary

(2-Chloro-6-fluorophenyl)methanesulfonyl chloride (CAS: 1070966-26-1 / Analogous derivatives) represents a high-value electrophilic building block for the synthesis of metabolically stable sulfonamides and sulfonate esters. In agrochemical development, the 2-chloro-6-fluoro substitution pattern is critical. It provides a unique "ortho-effect" that sterically protects the benzylic position from rapid metabolic oxidation (e.g., by cytochrome P450s) while modulating the lipophilicity (

) of the final active ingredient. This guide details the handling, reactivity, and optimized protocols for incorporating this moiety into herbicide and fungicide libraries.

Chemical Profile & Strategic Utility

Physicochemical Properties

Property	Specification
Molecular Formula
Molecular Weight	243.08 g/mol
Physical State	White to off-white crystalline solid or semi-solid (purity dependent)
Reactivity Class	Electrophile (Sulfonylating Agent)
Storage	2–8°C, under Nitrogen/Argon (Hygroscopic/Moisture Sensitive)

The "Ortho-Effect" in Agrochemical Design

The strategic value of this building block lies in its substitution pattern:

• Metabolic Blocking: The 2,6-dihalo substitution creates a "molecular shield" around the benzylic carbon and the sulfonamide bond, retarding hydrolysis and oxidative degradation in plant and soil systems.

• Conformational Locking: The steric bulk of the Chlorine (C2) and Fluorine (C6) atoms restricts the rotation of the phenyl ring relative to the sulfonyl group, potentially locking the molecule into a bioactive conformation favored by target enzymes (e.g., Acetolactate Synthase or specific fungal kinases).

Handling & Stability Protocols

CRITICAL: Sulfonyl chlorides are prone to rapid hydrolysis to the corresponding sulfonic acid (

) upon exposure to atmospheric moisture. The 2,6-substitution provides some steric protection against hydrolysis compared to unsubstituted benzyl derivatives, but strict anhydrous techniques are required.

• Solvent Selection: Use anhydrous DCM (Dichloromethane), THF (Tetrahydrofuran), or MeCN (Acetonitrile). Avoid protic solvents (MeOH, EtOH) unless solvolysis is intended.

• Quenching: Unreacted material should be quenched with aqueous ammonium hydroxide or sodium bicarbonate solution.

Experimental Protocols

Method A: Standard Coupling with Primary/Secondary Amines

Best for: Creating combinatorial libraries with non-hindered aniline or aliphatic amine partners.

Reagents:

• Substrate: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.0 equiv)

• Nucleophile: Amine (

  ) (1.1 equiv)

• Base: Pyridine (2.0 equiv) or Triethylamine (

  ) (2.5 equiv)

• Solvent: Anhydrous DCM (

  concentration)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask under

  , dissolve the amine and base in anhydrous DCM. Cool to .

• Addition: Dissolve (2-Chloro-6-fluorophenyl)methanesulfonyl chloride in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 10 minutes.

  • Note: The exotherm is generally mild, but temperature control ensures regioselectivity if the amine has multiple nucleophilic sites.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check by TLC (Hexane:EtOAc 3:1) or LC-MS. The sulfonyl chloride spot should disappear.

• Workup: Dilute with DCM. Wash sequentially with

  HCl (to remove pyridine/excess amine), saturated , and brine.

• Purification: Dry over

  , filter, and concentrate. Recrystallize from EtOH/Hexane or purify via silica gel chromatography.

Method B: High-Efficiency Coupling for Hindered Heterocycles

Best for: Agrochemical "warhead" synthesis involving weak nucleophiles (e.g., aminopyrimidines, aminotriazines) common in herbicide design.

Rationale: The 2,6-substitution on the sulfonyl chloride adds steric bulk. If the amine partner is also hindered or electron-deficient, standard bases (TEA) are insufficient. We utilize a deprotonation strategy.

Reagents:

• Substrate: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.0 equiv)

• Nucleophile: Heterocyclic Amine (1.0 equiv)

• Base: Sodium Hydride (NaH, 60% dispersion) (1.2 equiv) or LiHMDS (1.1 equiv)

• Solvent: Anhydrous THF or DMF

Step-by-Step Procedure:

• Deprotonation: Suspend NaH in anhydrous THF at

  under Argon. Add the heterocyclic amine slowly. Stir for 30 mins at until evolution ceases (generating the sodium amide anion).

• Coupling: Add the sulfonyl chloride (neat or in THF) in one portion.

• Optimization: Stir at

  for 1 hour, then warm to RT.

  • Critical Insight: If the reaction stalls, heat to

    . The 2-Cl/6-F steric hindrance may require thermal energy to overcome the activation barrier for the tetrahedral intermediate formation.

• Quench: Carefully add saturated

  solution (exothermic).

• Isolation: Extract with EtOAc. The product is often pure enough for biological screening after evaporation.

Visualization of Reaction Logic

The following diagram illustrates the decision matrix for synthesizing sulfonamides using this specific building block, accounting for its steric properties.

Caption: Decision tree for selecting the optimal synthetic route based on nucleophile sterics and electronics.

Troubleshooting & Critical Analysis

Observation	Root Cause	Corrective Action
Low Yield / Hydrolysis	Moisture in solvent or "wet" amine. The 2,6-F,Cl pattern does not fully prevent hydrolysis.	Distill solvents over or use molecular sieves. Ensure the sulfonyl chloride is a white solid, not a wet paste.
No Reaction (SM Recovered)	Steric clash between the 2,6-substituted sulfonyl group and a bulky amine.	Switch to Method B (NaH/THF). Increase temperature to . Add catalytic DMAP (10 mol%).
Double Sulfonylation	Primary amine reacted twice ( ).	Use excess amine (1.5 equiv) or slow addition of the sulfonyl chloride.

References

• Synthesis of Sulfonamides (General Review)

  • Title: Recent advances in synthesis of sulfonamides.[1][2][3][4][5]

  • Source: Chemistry & Biology Interface, 2013.
  • URL

• Reactivity of Hindered Sulfonyl Chlorides

  • Title: An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides (Discusses steric effects).
  • Source: PMC - NIH, 2014.

  • URL:[Link]

• Safety & Handling Data

  • Title: (2-Fluorophenyl)
  • Source: Georganics / PubChem.

  • URL:[Link]

• Agrochemical Context (Sulfonamide Bioactivity)

Sources

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. ijpsonline.com [ijpsonline.com]
• 5. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

General procedure for sulfonylation reactions in drug discovery

Application Note & Technical Guide

Executive Summary

The sulfonyl group (

) is a privileged pharmacophore in medicinal chemistry, serving as a hydrogen bond acceptor and a rigid linker that orients substituents in 3D space. While classical nucleophilic substitution remains the primary method for synthesis, modern drug discovery demands higher precision, particularly when dealing with complex, late-stage intermediates or when "click" chemistry attributes are required.

This guide moves beyond basic textbook recipes to provide field-validated protocols for:

• Classical Sulfonylation: Optimizing the reaction of sulfonyl chlorides with amines.[1]

• Transition Metal Catalysis: Palladium-catalyzed C-S bond formation for substrates lacking sulfonyl chloride precursors.

• SuFEx Chemistry: Utilizing Sulfonyl Fluorides for high-fidelity, stability-driven ligation.

• Quality Control: Strategies to mitigate genotoxic alkyl sulfonate impurities.

Module A: Classical Nucleophilic Substitution

The Mechanistic Reality

The reaction between a sulfonyl chloride (

) and an amine is often trivialized. However, in complex heterocycles, competition between N-sulfonylation (desired), O-sulfonylation (if alcohols are present), and hydrolysis (reaction with water) dictates yield.

Key Mechanistic Insight: Unlike acyl chlorides, sulfonyl chlorides are less reactive toward nucleophiles but harder to hydrolyze. However, once hydrolysis begins, the resulting sulfonic acid is unreactive. The choice of base is critical not just for neutralizing HCl, but for catalysis. Pyridine acts as a nucleophilic catalyst, forming a highly reactive

-sulfonylpyridinium intermediate, significantly accelerating the reaction compared to triethylamine (TEA).

Protocol: Standard Pyridine-Mediated Coupling

Scope: Primary and secondary amines. Tolerant of acid-sensitive groups.[2]

Reagents:

• Substrate Amine (

  equiv)[3]

• Sulfonyl Chloride (

  equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or Pyridine (neat)

• Base/Catalyst: Pyridine (

  equiv if using DCM) or DMAP ( equiv if using TEA)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with

  .

• Dissolution: Dissolve the amine in anhydrous DCM (

  concentration).

• Base Addition: Add pyridine (

  equiv). If the amine is sterically hindered, add DMAP.

• Controlled Addition (Critical): Dissolve the sulfonyl chloride in a minimal volume of DCM. Add this solution dropwise to the amine mixture at

  .

  • Why? Adding the electrophile to the nucleophile keeps the amine concentration high relative to the chloride, minimizing bis-sulfonylation of primary amines.

• Reaction: Allow to warm to RT. Monitor by LC-MS (typically 2–4 hours).

• Quench: Add saturated aqueous

  .

• Workup: Extract with DCM. Wash organic layer with

  (to remove pyridine), then brine. Dry over .

Troubleshooting Workflow

The following decision tree assists in optimizing conditions when the standard protocol fails.

Module B: Palladium-Catalyzed Sulfonylation

The "Missing Link" Scenario

Often, the required sulfonyl chloride is unstable or commercially unavailable, but the corresponding aryl halide is plentiful. Palladium catalysis allows for the direct coupling of aryl halides with sodium sulfinates or

surrogates.

Protocol: Coupling Aryl Halides with Sodium Sulfinates

Scope: Aryl bromides/iodides coupled with sodium organosulfinates to form sulfones or sulfonamides (via oxidative activation).

Reagents:

• Aryl Halide (

  equiv)[3][4]

• Sodium Sulfinate (

  , equiv)

• Catalyst:

  ( ) / XPhos ( )

• Base:

  ( equiv)

• Solvent: 1,4-Dioxane or Toluene

Step-by-Step Procedure:

• Charge: Combine aryl halide, sodium sulfinate, base, and catalyst precursor in a vial.

• Inert: Seal and purge with Argon for 5 minutes.

• Solvent: Add deoxygenated solvent.

• Heat: Stir at

  for 12 hours.

• Workup: Filter through Celite to remove Pd residues. Concentrate and purify via flash chromatography.

Mechanism Visualization

Understanding the catalytic cycle is vital for troubleshooting catalyst poisoning.

Module C: SuFEx (Sulfur-Fluoride Exchange)

Why SuFEx?

Sulfonyl fluorides (

) are the "sleeping giants" of sulfonylation. Unlike chlorides, they are:

• Resistant to hydrolysis: Stable in water/buffer.

• Chemoselective: Only react with nucleophiles when activated (e.g., by Si-F interaction or specific protein environments).

• Ideal for Chemical Biology: Used for covalent protein labeling.

Protocol: SuFEx Sulfonamide Synthesis

Reference: Sharpless, K. B., et al. Angew. Chem. Int. Ed. (2014).[5][6]

Reagents:

• Sulfonyl Fluoride (

  equiv)[7]

• Silyl Amine (

  ) or Amine + TMSCl

• Activator: DBU (

  equiv) or BEMP

• Solvent: Acetonitrile (MeCN)

Step-by-Step Procedure:

• Silylation (In-situ): If starting with free amine, treat with

  ( equiv) and TEA in DCM, then concentrate, or use the amine directly with excess base if highly nucleophilic.

• Coupling: Dissolve sulfonyl fluoride and silylated amine in MeCN.

• Activation: Add DBU.

  • Mechanism:[8][9][10][11][12] The "Si-F" bond formation (bond energy

    ) drives the reaction, pulling the fluoride off the sulfur.

• Workup: Acidify slightly to hydrolyze the N-TMS group if it persists (usually falls off during workup).

Module D: Safety & Genotoxic Impurity (GTI) Control

The Alkyl Sulfonate Hazard

A critical safety aspect in drug development is the inadvertent formation of Alkyl Sulfonates (e.g., Methyl Methanesulfonate, Ethyl Tosylate).[9] These are potent alkylating agents and known genotoxins.

Risk Scenario: Reaction of a sulfonic acid/chloride with a lower alcohol (MeOH, EtOH, iPrOH).

Control Strategy: Never use alcoholic solvents during the synthesis, quench, or workup of sulfonyl chlorides if the sulfonyl group is intended to remain in the molecule (e.g., as a leaving group or final moiety).

Solvent Selection Guide for GTI Avoidance

Process Step	Recommended Solvents (Safe)	Prohibited Solvents (Risk of GTI)
Reaction	DCM, THF, MeCN, Toluene, DMF	Methanol, Ethanol, Isopropanol
Quench	Water, Aq. , Aq.[13]	Methanol (common lab mistake)
Workup	Ethyl Acetate, TBME	Ethanol
Cleaning	Acetone, Water	Methanol (if reactor has residue)

References

• Sharpless, K. B., et al. (2014).[5] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[6] Angewandte Chemie International Edition, 53(36), 9430–9448. Link

• Willis, M. C., et al. (2013).[14] Palladium-Catalyzed Sulfination of Aryl and Heteroaryl Halides: Direct Access to Sulfones and Sulfonamides.[14] Organic Letters, 15(20), 5222–5225. Link

• Teasdale, A., et al. (2012).[4][15] An Approach to Control Strategies for Sulfonate Ester Formation in Pharmaceutical Manufacturing. Organic Process Research & Development, 16(11), 1707–1710. Link

• Woolven, H., et al. (2016). One-Pot Sulfonamide Synthesis Exploiting the Palladium-Catalyzed Sulfination of Aryl Iodides. Synlett, 27(01), 101-105.[2][16] Link

• ICH M7(R1) . (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[15][17] International Council for Harmonisation. Link

Sources

• 1. Sulfonamide - Wikipedia [en.wikipedia.org]
• 2. One-Pot Sulfonamide Synthesis Exploiting the Palladium-Catalyzed Sulfination of Aryl Iodides [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. thieme-connect.com [thieme-connect.com]
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• 8. researchgate.net [researchgate.net]
• 9. Risk Assessment and Control Strategies for Mutagenic Impurities of Sulfonate Esters in Pharmaceuticals - Oreate AI Blog [oreateai.com]
• 10. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Visible-light-induced meta-selective sulfonylation of pyridine via an EDA complex - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pharmoutsourcing.com [pharmoutsourcing.com]
• 16. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 17. asianjpr.com [asianjpr.com]

Application Note: Base Selection Strategies for (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

Abstract

The reaction of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (CAS: 926257-07-0) with nucleophiles presents a specific synthetic challenge: the competition between direct nucleophilic substitution (

-like) and base-mediated elimination to a reactive sulfene intermediate ( ). Due to the electron-withdrawing nature of the 2-chloro and 6-fluoro substituents, the benzylic protons are significantly acidified, increasing the risk of sulfene formation, oligomerization, and hydrolysis. This guide provides a mechanistic analysis and validated protocols to maximize sulfonamide yield while suppressing sulfene pathways.

Chemical Context & The "Sulfene" Trap

Structural Analysis

The substrate features a sulfonyl chloride group attached to a benzylic carbon. The aromatic ring is substituted at the 2 and 6 positions with halogen atoms.

• Steric Hindrance: The ortho-chloro and ortho-fluoro groups create significant steric bulk around the sulfur center, retarding the rate of direct nucleophilic attack.

• Electronic Activation: The halogens (especially Fluorine) exert a strong inductive effect (-I), increasing the acidity of the benzylic methylene protons (

  ).

Mechanistic Bifurcation

When a base is introduced, two pathways compete:

• Pathway A (Desired): Direct attack of the amine on the sulfur atom.

• Pathway B (Undesired): Deprotonation of the benzylic carbon to form a Sulfene (

  ). Sulfenes are highly reactive electrophiles that lack discrimination, leading to:

  • Hydrolysis (to sulfonic acid).[1]

  • Oligomerization (to stilbene derivatives).

  • Reaction with the base (if tertiary amines are used).[2]

Reaction Pathway Diagram

Figure 1: Mechanistic competition between direct sulfonylation and sulfene elimination. High-contrast nodes indicate critical intermediates.

Base Selection Matrix

The choice of base dictates the dominant pathway. For this specific substrate, biphasic inorganic bases are superior to organic amines.

Base Category	Specific Reagents	Risk Profile	Mechanism Note	Recommendation
Inorganic (Biphasic)	, ,	Low	Base remains in aqueous phase; minimizes deprotonation of organic-soluble sulfonyl chloride.	Primary Choice
Heterocyclic Aromatic	Pyridine	Medium	Acts as solvent and nucleophilic catalyst. Can promote sulfene if temperature is uncontrolled.	Secondary Choice
Tertiary Amines	(TEA), DIPEA	High	Strong bases in organic media rapidly deprotonate the benzylic position, favoring sulfene.	Avoid (unless -78°C)

Experimental Protocols

Protocol A: Schotten-Baumann Conditions (Recommended)

Best for: Primary/Secondary amines, scale-up, and avoiding sulfene byproducts.

Reagents:

• (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (1.0 equiv)

• Amine (Nucleophile) (1.1 equiv)

• Sodium Carbonate (

  ) (2.5 equiv)

• Solvents: Dichloromethane (DCM) / Water (1:1 ratio)

Step-by-Step:

• Preparation: Dissolve the Amine (1.1 eq) in DCM (

  ).

• Base Addition: Dissolve

  (2.5 eq) in water ( ) and add to the DCM solution. Stir vigorously to create an emulsion.

• Cooling: Cool the biphasic mixture to

  using an ice bath.

• Addition: Dissolve the Sulfonyl Chloride (1.0 eq) in a minimum volume of DCM. Add this solution dropwise to the reaction mixture over 15–20 minutes.

  • Why: Slow addition ensures the sulfonyl chloride reacts with the amine at the interface before the base can induce elimination.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

• Workup: Separate phases. Extract aqueous layer with DCM (

  ). Wash combined organics with 1M HCl (to remove unreacted amine) and Brine. Dry over .

Protocol B: Pyridine-Mediated Synthesis

Best for: Acid-sensitive substrates or unreactive amines where homogenous conditions are required.

Reagents:

• Sulfonyl Chloride (1.0 equiv)

• Amine (1.0 equiv)

• Pyridine (Solvent/Base,

  equiv)

• Optional: DMAP (0.1 equiv) if amine is sterically hindered.

Step-by-Step:

• Preparation: Dissolve the Amine in anhydrous Pyridine (

  ) under Nitrogen/Argon.

• Cooling: Cool solution to

  (Ice/Salt bath). Strict temperature control is vital.

• Addition: Add the Sulfonyl Chloride as a solid (or dissolved in minimal DCM) in small portions.

  • Critical: Do not allow the temperature to rise above

    during addition.

• Reaction: Stir at

  for 1 hour, then allow to warm to RT overnight.

• Quench: Pour reaction mixture into ice-cold 1M HCl (excess) to neutralize pyridine and precipitate the product (if solid) or extract with EtOAc.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Low Yield + "Sticky" Residue	Sulfene Polymerization	Switch to Protocol A (Biphasic). Reduce base strength.
Starting Material Remains	Steric Hindrance (2-Cl, 6-F)	Add catalyst (DMAP 5 mol%) or use Protocol B.
Product is an Oil (Impure)	Hydrolysis to Sulfonic Acid	Ensure solvents are dry (Protocol B) or increase amine equivalents.
Double Bond in NMR ( )	Stilbene Formation (Dimer)	Elimination occurred. Lower temperature during addition.

Optimization Workflow

Figure 2: Decision tree for reaction optimization.

References

• King, J. F. (1975). "Return of the Sulfenes." Accounts of Chemical Research, 8(1), 10–17.

  • Foundational text on the mechanism of sulfene formation

• Organic Chemistry Portal. (n.d.). "Schotten-Baumann Reaction."[3][4]

  • Standard operating procedures for biphasic amidation/sulfonyl

• Sigma-Aldrich. (2024). "Product Specification: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride."

  • Physical properties and safety data for the specific substr

• De Luca, L., & Giacomelli, G. (2008).[2] "An Easy and Handy Synthesis of Sulfonamides." The Journal of Organic Chemistry, 73(10), 3967–3969.

  • Reference for alternative sulfonyl

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 3. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 4. acs.figshare.com [acs.figshare.com]

Technical Notes & Optimization

Technical Support Center: Optimization of (2-Chloro-6-fluorophenyl)methanesulfonyl Chloride Synthesis

Executive Summary & Molecule Profile

Target Molecule: (2-Chloro-6-fluorophenyl)methanesulfonyl chloride CAS: 926257-07-0 Primary Challenge: The 2,6-disubstitution pattern (Chloro, Fluoro) creates significant steric shielding around the benzylic carbon. This retards nucleophilic attack during precursor synthesis and destabilizes the final sulfonyl chloride, making it prone to hydrolysis and thermal desulfonylation.

This guide details the two most robust synthetic routes, prioritizing the Oxidative Chlorination of Isothiouronium Salts (Method A) due to its operational simplicity and higher tolerance for the deactivated aromatic ring.

Method A: The Modified Thiourea Route (Recommended)

This method avoids the harsh conditions of direct chlorosulfonation (Reed reaction), which often fails or yields regioisomers with deactivated rings.

Phase 1: Formation of the Isothiouronium Salt

Reaction:

The 2,6-Steric Bottleneck: Unlike unsubstituted benzyl chloride, the 2-Cl-6-F derivative reacts sluggishly. Standard protocols (1-2 hours reflux) will result in incomplete conversion.

Optimized Protocol:

• Stoichiometry: Use 1.1 equivalents of Thiourea.

• Solvent: Ethanol (Absolute). Tip: If reaction is too slow, add 10% DMF to increase solubility and rate.

• Temperature: Vigorous reflux (

  ).

• Duration: Extend to 6–12 hours. Monitor via TLC (disappearance of benzyl chloride).

• Isolation: Cool to

  . The salt should precipitate. Filter and wash with cold to remove unreacted benzyl chloride. Do not proceed if the salt is oily or impure.

Phase 2: Oxidative Chlorination (NCS Method)

Reaction:

Protocol:

• Suspend the isothiouronium salt in

  (5:1 ratio).

• Cool to

  . (Critical: Higher temps promote hydrolysis to sulfonic acid).

• Add N-Chlorosuccinimide (NCS) (3.0 equiv) portion-wise.

• Maintain pH < 2 using dilute HCl.

• Quench: Extract immediately with

  once the reaction clears. Wash with cold brine.

Method B: The Grignard-DABSO Route (Alternative)

Use this if the benzyl chloride precursor is unavailable but the benzyl halide (Br/I) is.

Workflow:

• Metallation: Formation of Grignard reagent using Rieke Magnesium (activated) is preferred due to the deactivated ring.

• Sulfination: Reaction with DABSO (DABCO-bis(sulfur dioxide), solid

  source).[1][2]

• Chlorination: Reaction of the intermediate sulfinate with

  (Sulfuryl chloride).

Critical Control Point: The Grignard reagent for 2-Cl-6-F-benzyl bromide is unstable. It tends to undergo Wurtz coupling (dimerization) rapidly. Keep temperature below

during formation.

Troubleshooting Guide

Diagnostic Logic Flow

Figure 1: Decision tree for diagnosing yield loss in benzylic sulfonyl chloride synthesis.

Common Failure Modes & Solutions

Symptom	Probable Cause	Corrective Action
Low Yield (Step 1)	Steric Hindrance: The 2-Cl and 6-F atoms block the nucleophilic attack of thiourea.	Increase Energy: Switch solvent to n-Butanol (higher boiling point) or add 10% DMF. Extend reaction time to 12h.
Product is an Oil (Step 1)	Impure Salt: Presence of unreacted benzyl chloride prevents crystallization.	Trituration: Wash the oily residue vigorously with cold diethyl ether or acetone to induce crystallization.
Low Yield (Step 2)	Hydrolysis: The product converted to (2-Cl-6-F-phenyl)methanesulfonic acid (water soluble).	Temp Control: Ensure reaction temp never exceeds . Reduce water content in the solvent mixture.
Desulfonylation	Thermal Instability: Loss of to reform benzyl chloride.	Storage: Never distill this product. Remove solvent under high vacuum at . Store at .
Violent Exotherm	Runaway Oxidation: Adding NCS too fast.	Dosing: Add NCS in 5 equal portions over 30 minutes. Ensure efficient stirring.

Frequently Asked Questions (FAQs)

Q1: Can I use Chlorine gas (

) instead of NCS? A: Yes, bubbling gas into the aqueous salt solution is the classical method. However, for the 2-chloro-6-fluoro derivative, the pH drops rapidly, potentially protonating the salt and stalling the reaction. If using , maintain temperature strictly at and stop exactly when the yellow oil separates.

Q2: Why is my product turning pink/purple upon storage? A: This indicates decomposition and liberation of

/ . Benzylic sulfonyl chlorides are notoriously unstable.

• Immediate Fix: Dissolve in dry

  , wash with cold 5% (quickly!), dry over , and re-concentrate.

• Prevention: Store under Argon at

  .

Q3: Can I use the Grignard route if I have the benzyl chloride? A: It is not recommended. Converting benzyl chloride to the Grignard reagent is difficult (homocoupling is a major side reaction). The thiourea route (Method A) is chemically superior for benzyl chlorides.

Q4: How do I characterize the intermediate salt? A:

NMR in or DMSO-d6. You should see a shift in the benzylic protons ( ) compared to the starting material. If the shift is unchanged, the reaction failed.

References

• General Synthesis of Benzylic Sulfonyl Chlorides

  • Title: Preparation of Alkanesulfonyl Chlorides from S-Alkyl Isothiourea Salts via N-Chlorosuccinimide Mediated Oxidative Chlorosulfonation.[3][4][5][6]

  • Source: Organic Syntheses, Vol. 85, p. 109 (2008).

  • URL:[Link]

• DABSO/Grignard Methodology

  • Title: Sandmeyer Chlorosulfonylation of (Hetero)
  • Source: Journal of Organic Chemistry (via PMC).

  • URL:[Link]

• Handling of Fluorinated Benzyl Derivatives

  • Title: Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides (Discusses 2,6-difluoro stability).
  • Source: Beilstein J. Org. Chem.

  • URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. orgsyn.org [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN103193687A - Method for preparing sulfonyl chloride in environment-friendly mode - Google Patents [patents.google.com]

Technical Support Center: Navigating Challenges in Sulfonamide Synthesis

Welcome to our dedicated technical support center for troubleshooting low conversion rates in sulfonamide formation. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the synthesis of this critical functional group. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you make informed decisions to optimize your reactions for higher yields and purity.

Frequently Asked Questions (FAQs)

Here are some of the most common initial questions we receive regarding sulfonamide synthesis.

Q1: What is the fundamental reaction for forming a sulfonamide, and what are the key components?

The most classic and widely used method for synthesizing sulfonamides is the reaction of a sulfonyl chloride with a primary or secondary amine.[1][2] This reaction is a nucleophilic acyl substitution where the amine attacks the electrophilic sulfur atom of the sulfonyl chloride.[3] A base, such as pyridine or triethylamine, is typically required to neutralize the hydrochloric acid (HCl) generated as a byproduct.[1][4]

Q2: I'm not seeing any product. What are the most likely initial culprits for complete reaction failure?

If you observe little to no formation of your desired sulfonamide, the primary suspects are the quality and reactivity of your starting materials. The sulfonyl chloride may have degraded due to moisture, or the amine could be of low purity or unreactive under the chosen conditions. It is also possible that the reaction conditions, such as temperature and solvent, are not optimal for your specific substrates.

Q3: My reaction is producing a significant amount of a polar byproduct that is not my sulfonamide. What could it be?

A common polar byproduct is the corresponding sulfonic acid. This forms when the sulfonyl chloride reacts with water present in the reaction mixture.[4] It is crucial to use anhydrous solvents and dry glassware to minimize this side reaction.[4]

Q4: I'm working with a secondary amine, and the reaction is extremely slow. Is this normal?

Yes, secondary amines are generally less nucleophilic and can be more sterically hindered than primary amines, which often leads to significantly slower reaction rates.[5] Overcoming this may require more forcing conditions, such as higher temperatures, a more reactive sulfonating agent, or the use of a catalyst.[5][6]

In-Depth Troubleshooting Guide

This section provides a detailed breakdown of specific problems you might encounter, their probable causes, and actionable solutions grounded in chemical principles.

Issue 1: Low or No Product Formation

A low or complete lack of product formation is a common but solvable issue. Let's diagnose the potential causes systematically.

Potential Cause A: Inactive Sulfonylating Agent

Sulfonyl chlorides are susceptible to hydrolysis. Exposure to atmospheric moisture can convert the reactive sulfonyl chloride into an unreactive sulfonic acid.

• How to Diagnose:

  • FT-IR Spectroscopy: Check for the presence of a broad O-H stretch in your sulfonyl chloride starting material, which would indicate the presence of the sulfonic acid.

  • Melting Point: If the sulfonyl chloride is a solid, a broad or depressed melting point compared to the literature value can suggest impurity.

• Solutions:

  • Use Fresh or Purified Reagent: Always use a freshly opened bottle of sulfonyl chloride or purify the existing stock if degradation is suspected.

  • Proper Handling: Handle sulfonyl chlorides under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents to prevent hydrolysis during the reaction setup.[4]

Potential Cause B: Poorly Reactive Amine

The nucleophilicity of the amine is critical for the reaction to proceed. Electron-withdrawing groups on the amine can decrease its reactivity. Steric hindrance around the nitrogen atom can also impede the nucleophilic attack.[5]

• How to Diagnose:

  • Substrate Analysis: Evaluate the electronic and steric properties of your amine. Is it electronically poor or bulky around the nitrogen center?

  • Literature Precedent: Search for literature where similar amines have been used in sulfonamide synthesis to gauge expected reactivity.

• Solutions:

  • Stronger Base: For amines with low nucleophilicity, a stronger base can be used to increase the concentration of the deprotonated, more nucleophilic amine.[6]

  • More Reactive Sulfonylating Agent: Consider using a more reactive sulfonating agent, such as a sulfonyl fluoride in the presence of a catalyst.[6]

  • Catalytic Methods: Transition metal-catalyzed methods, for instance, using palladium or copper catalysts, can facilitate the coupling of challenging amine substrates.[6]

  • Increase Temperature: Elevating the reaction temperature can provide the necessary activation energy to overcome the reactivity barrier.[6]

Potential Cause C: Suboptimal Reaction Conditions

The choice of solvent, base, and temperature can profoundly impact the reaction outcome.

• How to Diagnose:

  • Solubility Issues: Are both the amine and sulfonyl chloride fully dissolved in the chosen solvent at the reaction temperature? Inadequate mixing in heterogeneous reactions can lead to incomplete conversion.[6]

  • Incorrect Base: The pKa of the chosen base should be sufficient to deprotonate the amine (or the resulting sulfonamide in the case of primary amines) but not so strong as to cause unwanted side reactions.

• Solutions:

  • Solvent Screening: If solubility is an issue, screen a variety of anhydrous aprotic solvents (e.g., Dichloromethane, Acetonitrile, Tetrahydrofuran).

  • Base Optimization: The choice of base is critical. Pyridine and triethylamine are common choices. For less reactive amines, a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) may be beneficial.

  • Temperature Screening: If the reaction is sluggish at room temperature, incrementally increase the temperature. Conversely, for highly exothermic reactions, cooling might be necessary to prevent side reactions.[6]

Troubleshooting Workflow for Low Conversion

Here is a logical workflow to follow when troubleshooting low conversion rates in your sulfonamide synthesis.

Caption: A stepwise workflow for troubleshooting low conversion in sulfonamide synthesis.

Issue 2: Formation of Significant Byproducts

The presence of unexpected spots on a TLC plate or peaks in an LC-MS chromatogram indicates the occurrence of side reactions.

Potential Cause A: Di-sulfonylation of Primary Amines

Primary amines have two N-H bonds, and both can react with the sulfonyl chloride, leading to a di-sulfonylated byproduct.[4]

• How to Diagnose:

  • TLC Analysis: The di-sulfonylated product is typically less polar than the desired mono-sulfonamide and will have a higher Rf value.

  • Mass Spectrometry: Look for a mass corresponding to the addition of two sulfonyl groups to the amine.

• Solutions:

  • Control Stoichiometry: Use a 1:1 molar ratio of the amine to the sulfonyl chloride, or a slight excess of the amine.[4]

  • Lower Temperature: Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) to favor mono-sulfonylation.[4]

  • Monitor Reaction Progress: Closely monitor the reaction by TLC or HPLC and quench it as soon as the starting amine is consumed.[4]

Potential Cause B: Hydrolysis of Sulfonyl Chloride

As mentioned, sulfonyl chlorides readily react with water to form sulfonic acids.[4]

• How to Diagnose:

  • TLC/LC-MS: The sulfonic acid is a highly polar byproduct.

  • Workup: The sulfonic acid can often be removed by a basic wash during the workup.

• Solutions:

  • Anhydrous Conditions: Rigorously dry all glassware and use anhydrous solvents. Running the reaction under an inert atmosphere of nitrogen or argon is highly recommended.[4]

Potential Cause C: Formation of Sulfonate Esters

If an alcohol is used as a solvent or is present as an impurity, it can compete with the amine in reacting with the sulfonyl chloride, forming a sulfonate ester.[4] This is a critical issue in pharmaceutical chemistry, as some sulfonate esters are potentially genotoxic.[4]

• How to Diagnose:

  • Mass Spectrometry: Identify a mass corresponding to the sulfonyl group attached to the alkoxy group from the alcohol.

• Solutions:

  • Avoid Alcoholic Solvents: Do not use alcohols as solvents for this reaction.

  • Use High-Purity Solvents: Ensure that your aprotic solvents are free from alcohol impurities.

Experimental Protocols

General Protocol for Sulfonamide Synthesis

This protocol provides a general starting point for the synthesis of a sulfonamide from a primary amine and a sulfonyl chloride.

• Preparation:

  • Under an inert atmosphere (nitrogen or argon), add the primary amine (1.0 equivalent) and an anhydrous aprotic solvent (e.g., dichloromethane or THF) to an oven-dried round-bottom flask equipped with a magnetic stir bar.

  • Add a suitable base, such as triethylamine or pyridine (1.1-1.5 equivalents).[4]

  • Cool the mixture to 0 °C using an ice bath.

• Addition of Sulfonyl Chloride:

  • Dissolve the sulfonyl chloride (1.0-1.05 equivalents) in a minimal amount of the anhydrous solvent.[4]

  • Add the sulfonyl chloride solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.[4]

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for 2-24 hours.[4]

  • Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.[4][6]

• Workup and Purification:

  • Quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.[4]

  • If a water-immiscible solvent was used, separate the organic layer.

  • Wash the organic layer sequentially with a dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a saturated aqueous solution of sodium bicarbonate, and then brine.[4]

  • Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.[4]

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization.[4][7]

Reaction Mechanism: Sulfonamide Formation

The formation of a sulfonamide from a sulfonyl chloride and a primary amine proceeds through a nucleophilic substitution mechanism.

Sources

• 1. Sulfonamide - Wikipedia [en.wikipedia.org]
• 2. frontiersrj.com [frontiersrj.com]
• 3. How does Ethyl Sulfonyl Chloride react with amines? - Blog [nuomengchemical.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]

Technical Support Center: Synthesis with (2-Chloro-6-fluorophenyl)methanesulfonyl chloride

Welcome to the technical support guide for (2-Chloro-6-fluorophenyl)methanesulfonyl chloride. This resource is designed for researchers, chemists, and drug development professionals who are utilizing this versatile reagent in their synthetic workflows. As a substituted methanesulfonyl chloride, it presents unique challenges and opportunities in the synthesis of complex sulfonamides and sulfonates. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical, field-proven insights to help you navigate the complexities of your synthesis and achieve optimal results.

Troubleshooting Guide: Navigating Synthesis Challenges

This section addresses specific, common problems encountered during the scale-up and execution of reactions involving (2-Chloro-6-fluorophenyl)methanesulfonyl chloride.

Q1: My sulfonylation reaction is suffering from low or inconsistent yields. What are the primary causes and how can I improve my results?

Low and variable yields are among the most common frustrations when working with highly reactive reagents like sulfonyl chlorides. The root cause often lies in one of three areas: reagent integrity, reaction conditions, or substrate reactivity.

• Reagent and Solvent Integrity: The paramount issue is moisture. (2-Chloro-6-fluorophenyl)methanesulfonyl chloride is highly susceptible to hydrolysis, reacting with water to form the corresponding and unreactive methanesulfonic acid.[1] This side reaction irreversibly consumes your starting material.

  • Solution: Ensure all glassware is oven- or flame-dried under vacuum. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves. Handle the sulfonyl chloride under an inert atmosphere (Nitrogen or Argon) whenever possible.[2]

• Reaction Conditions:

  • Temperature Control: The addition of the sulfonyl chloride to your amine or alcohol in the presence of a base is often exothermic.[3] Running the reaction at elevated temperatures can promote side reactions, including the formation of undesired alkyl chloride byproducts.[2] Maintain a low temperature (typically 0 °C) during the addition of the sulfonyl chloride.[2]

  • Base Selection: The choice of base is critical. While a base is necessary to neutralize the HCl byproduct, a suboptimal choice can be detrimental. For instance, using a nucleophilic base like pyridine can lead to the formation of a pyridinium-sulfonyl intermediate, which may have different reactivity.[4] Highly hindered, non-nucleophilic bases like triethylamine (TEA) or 2,6-lutidine are often preferred to simply act as proton scavengers.[2]

• Substrate Reactivity: The steric hindrance from the ortho-chloro and ortho-fluoro substituents on the phenyl ring can slow down the desired reaction, especially with bulky nucleophiles (secondary amines or hindered alcohols). If the reaction is sluggish, it allows more time for competing decomposition pathways of the sulfonyl chloride.

  • Solution: For sterically hindered substrates, you may need to increase the reaction time or slightly elevate the temperature after the initial addition is complete. Monitor the reaction closely by TLC or LC-MS to find the optimal balance.

Q2: I'm observing significant impurity peaks in my crude product analysis. What are they and how can I prevent their formation?

Impurity profiling is key to optimizing any reaction. For this class of reagents, the impurities are often predictable.

• (2-Chloro-6-fluorophenyl)methanesulfonic acid: This is the hydrolysis product. Its presence is a definitive indicator of moisture contamination.[1] To minimize it, adhere strictly to anhydrous techniques as described above.

• Unreacted Starting Materials: Incomplete conversion can result from insufficient reagent, poor mixing, or steric hindrance. Ensure you are using a slight excess (1.1-1.2 equivalents) of the sulfonyl chloride. On a larger scale, ensure stirring is vigorous enough to maintain a homogeneous mixture.

• Dimerization/Side-products from the Base: In some cases, the sulfonyl chloride can react with itself or with the base to form complex byproducts. Using a non-nucleophilic base and maintaining low temperatures can mitigate this.[2]

A systematic approach to identifying these impurities involves isolating them (if possible) for characterization or using LC-MS to compare their mass with expected byproducts.

Q3: When scaling up my reaction from milligrams to multi-grams, I'm encountering a strong exotherm and poor mixing. How should I adapt my procedure?

Scaling up a reaction is not always a linear process. Heat and mass transfer limitations become significant at larger volumes.

• Managing Exotherms: The heat generated by the reaction increases with volume, while the surface area available for cooling does not increase proportionally. This can lead to a dangerous, uncontrolled temperature spike.

  • Solution: Switch from an ice bath to a more controlled cooling system (e.g., a cryocooler). Most importantly, control the rate of addition of the sulfonyl chloride. Add it dropwise via a syringe pump or an addition funnel, monitoring the internal reaction temperature closely. Never add the entire amount at once.[5] The accumulation of unreacted sulfonyl chloride due to slow reaction kinetics followed by a sudden reaction can cause a runaway reaction.[5]

• Ensuring Efficient Mixing: Magnetic stirring, which is adequate for small flasks, is often insufficient for larger volumes or viscous reaction mixtures.

  • Solution: Use an overhead mechanical stirrer with a properly sized impeller (e.g., paddle or turbine) to ensure the reagents are intimately mixed. This prevents the formation of localized "hot spots" and ensures the added sulfonyl chloride reacts promptly rather than accumulating.

Workflow for Troubleshooting Low Yield

Below is a logical workflow to diagnose and solve issues of low reaction yield.

Caption: A step-by-step decision tree for diagnosing low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the correct procedures for handling and storing (2-Chloro-6-fluorophenyl)methanesulfonyl chloride?

Proper handling and storage are crucial for both safety and reagent longevity.

• Handling: This compound is corrosive and a lachrymator (causes tearing).[3][6] Always handle it inside a certified chemical fume hood.[2] Personal Protective Equipment (PPE) is mandatory, including chemical-resistant gloves (nitrile is often insufficient; consider butyl rubber or neoprene), a flame-retardant lab coat, and chemical splash goggles.[7][8]

• Storage: Store the reagent in a tightly sealed container, preferably the original one.[7] The storage area should be cool, dry, and well-ventilated, away from incompatible materials like water, strong bases, and alcohols.[9] For long-term storage, consider placing the container inside a desiccator or a glovebox to protect it from atmospheric moisture.

Q2: What is the general mechanism for the reaction of (2-Chloro-6-fluorophenyl)methanesulfonyl chloride with an amine?

The reaction is a nucleophilic acyl substitution at the sulfur center. The general steps are:

• Activation (Base-Mediated): A non-nucleophilic base deprotonates the amine, increasing its nucleophilicity.

• Nucleophilic Attack: The lone pair of the amine nitrogen attacks the electrophilic sulfur atom of the sulfonyl chloride.[4]

• Leaving Group Departure: The chloride ion, being an excellent leaving group, is expelled.

• Proton Transfer: The protonated sulfonamide is neutralized by the base to yield the final product and the hydrochloride salt of the base.

Q3: Which analytical methods are best for monitoring reaction progress and purity?

A multi-pronged approach is most effective.

• Thin Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the disappearance of the starting amine/alcohol. The sulfonyl chloride itself may not be stable on silica gel, but tracking the consumption of your nucleophile is a reliable proxy for reaction progress.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The preferred method for in-process control. It allows you to monitor the appearance of your product peak (confirming its mass) and the disappearance of starting materials. It will also reveal the formation of major byproducts like the sulfonic acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The gold standard for structural confirmation and purity assessment of the final, isolated product.

• High-Performance Liquid Chromatography (HPLC): Used for quantitative purity analysis of the final product, often with a UV detector.[10]

Protocols & Data

Standard Protocol for Sulfonamide Synthesis (10 mmol scale)

This is a general guideline and may require optimization for your specific substrate.

• Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add your amine (10 mmol, 1.0 eq.).

• Dissolution: Dissolve the amine in 40 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (TEA) (2.1 mL, 15 mmol, 1.5 eq.) to the stirred solution.

• Reagent Preparation: In a separate dry vial, dissolve (2-Chloro-6-fluorophenyl)methanesulfonyl chloride (11 mmol, 1.1 eq.) in 10 mL of anhydrous DCM.

• Controlled Addition: Add the sulfonyl chloride solution dropwise to the reaction mixture over 20-30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-16 hours, monitoring by TLC or LC-MS until the starting amine is consumed.

• Work-up:

  • Quench the reaction by slowly adding 20 mL of 1M HCl (aq).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 20 mL of saturated NaHCO₃ (aq) and 20 mL of brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization as appropriate.

Table 1: Solvent and Base Recommendations

Substrate Type	Recommended Solvent(s)	Recommended Base(s)	Typical Temp. (°C)	Key Considerations
Primary Amines	DCM, THF, Acetonitrile	Triethylamine, DIPEA	0 to RT	Generally fast and high-yielding.
Secondary Amines	DCM, THF, DMF	Triethylamine, 2,6-Lutidine	0 to 40	Can be slower due to steric hindrance.
Anilines (less nucleophilic)	Pyridine (as solvent/base), DMF	NaH, K₂CO₃	RT to 60	May require stronger bases or higher temperatures.
Alcohols/Phenols	DCM, THF	Triethylamine, DMAP (cat.)	0 to RT	DMAP can be used as a nucleophilic catalyst.

Scale-Up Decision Workflow

Caption: A workflow outlining key considerations for scaling up sulfonylation reactions.

References

• Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. HoriazonChemical. Available at: [Link]

• Methanesulfonyl chloride - Wikipedia. Wikipedia. Available at: [Link]

• ICSC 1163 - METHANESULFONYL CHLORIDE. INCHEM. Available at: [Link]

• (2-Fluorophenyl)methanesulfonyl chloride - High purity. Georganics. Available at: [Link]

• METHANESULFONYL CYANIDE. Organic Syntheses. Available at: [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library. Available at: [Link]

• Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal. Available at: [Link]

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. Available at: [Link]

• METHANESULFONYL CHLORIDE - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Science Publishing. Available at: [Link]

• Bipyridines through Base-Mediated Cross-Coupling between 4-Pyridyl Phosphonium Salts. American Chemical Society. Available at: [Link]

• Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. ACS Publications. Available at: [Link]

• CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid. Google Patents.

• How do I approach this problem? : r/OrganicChemistry. Reddit. Available at: [Link]

• Sulfonic Acid-Functionalized Inorganic Materials as Efficient Catalysts. MDPI. Available at: [Link]

• Sulfonylation reactions photocatalyzed by quantum dots. Catalysis Science & Technology (RSC Publishing). Available at: [Link]

• Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. PMC - NIH. Available at: [Link]

• Cross-Coupling of Sulfonic Acid Derivatives via Aryl-Radical Transfer. Columbia University. Available at: [Link]

• PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES. Google Patents.

Sources

• 1. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 4. reddit.com [reddit.com]
• 5. FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES - Google Patents [patents.google.com]
• 6. (2-Fluorophenyl)methanesulfonyl chloride - High purity | EN [georganics.sk]
• 7. ICSC 1163 - METHANESULFONYL CHLORIDE [inchem.org]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. fishersci.se [fishersci.se]
• 10. CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Structural Validation of Sulfonamide Scaffolds: A Comparative Guide to 2D NMR Efficacy

Executive Summary: The Connectivity Challenge

In medicinal chemistry, sulfonamides (

) represent a cornerstone pharmacophore, prevalent in antibiotics, diuretics, and anti-inflammatories. However, their structural validation presents a unique "blind spot." Standard Mass Spectrometry (MS) confirms molecular weight but fails to distinguish regioisomers (e.g., N-alkylation vs. O-alkylation or ortho- vs. meta-substitution). X-ray crystallography, while definitive, is low-throughput and contingent on crystal formation.

This guide establishes 2D NMR Spectroscopy as the primary, self-validating system for sulfonamide characterization. By leveraging specific solvent interactions and heteronuclear correlations (HMBC), researchers can unequivocally map the connectivity across the sulfonyl "insulator" that typically breaks spin systems.

Comparative Analysis: 2D NMR vs. Alternatives

The following table objectively compares 2D NMR against standard alternatives for sulfonamide validation.

Feature	2D NMR (Recommended)	X-Ray Crystallography	Mass Spectrometry (HRMS)	1D NMR ( H/ C)
Primary Output	Atom-to-atom connectivity & spatial proximity	3D atomic coordinates	Molecular formula & fragmentation	Functional group inventory
Regioisomer Resolution	High (via HMBC/NOESY)	Definitive	Low (requires complex MS/MS)	Moderate (often ambiguous)
Sample State	Solution (mimics bio-conditions)	Solid Crystal (lattice artifacts)	Gas Phase	Solution
Throughput	High (10–60 mins/sample)	Low (Days to Weeks)	Very High (<5 mins)	High (<5 mins)
Limitation	Requires soluble sample; blocks -coupling	Requires single crystal	No connectivity data	Overlapping signals

Verdict: While X-ray is the "gold standard" for 3D geometry, 2D NMR is the most efficient validated workflow for routine structural confirmation in solution phase.

Strategic Protocol: The Self-Validating Workflow

This protocol is designed as a closed-loop system. Each step generates data that must logically align with the previous step. If alignment fails, the structure is rejected.

Phase 1: Solvation Engineering (The Critical Variable)

Do not use Chloroform (

).

• The Problem: In

  , sulfonamide NH protons undergo rapid exchange, resulting in broad, invisible signals. This breaks the connectivity chain.

• The Solution: Use DMSO-

  .

• Mechanism: DMSO acts as a hydrogen-bond acceptor, stabilizing the sulfonamide -NH-. This slows the exchange rate, sharpening the proton signal into a visible triplet/doublet and enabling correlation spectroscopy.

Phase 2: The 2D Pulse Sequence

Execute experiments in this specific order to build the scaffold.

• 1D

  H NMR: Establish the proton census.

  • Validation Check: The NH signal must integrate to 1H (typically

    9.0–11.0 ppm in DMSO).

• COSY (Correlation Spectroscopy): Map the isolated spin systems (e.g., the aromatic ring protons, the alkyl side chain).

  • Limitation: COSY cannot "see" across the

    or heteroatoms.

• HSQC (Heteronuclear Single Quantum Coherence): Assign protons to their direct carbons.

  • Validation Check: Differentiate

    (positive phase) from (negative phase).

• HMBC (Heteronuclear Multiple Bond Correlation): The Bridge Builder.

  • This is the definitive experiment. It detects long-range couplings (

    and ).

  • Target: Look for correlations from the NH proton to the neighboring carbons (aromatic

    or alkyl -carbon).

Phase 3: The Logic Flow (Visualization)

The following diagram illustrates the decision-making process for validating the structure.

Figure 1: The logic flow for validating sulfonamide connectivity. Note the critical role of HMBC in bridging the heteroatom gap.

Data Interpretation: The "Bridge" Technique

To prove the structure

, you must observe specific correlations that bridge the sulfur/nitrogen gap.

The HMBC "Fingerprint"

In a successful validation, the HMBC spectrum will show:

• N-Side Connectivity: The NH proton shows a strong

  correlation to the -carbon of the R-group ( ).

• S-Side Connectivity: The NH proton often shows a weak but visible

  or correlation to the aromatic (the carbon attached to the sulfur). Note: This is dependent on the dihedral angle.

• Alternative: If the NH is silent, use the Ortho-Protons of the aromatic ring. They will correlate (

  ) to the carbon. The carbon typically appears at 130–145 ppm.

Table 2: Typical Chemical Shift Ranges (DMSO- )

Moiety	Proton ( ppm)	Carbon ( ppm)	Key HMBC Correlation
Sulfonamide NH	9.5 – 11.0 (s, br)	N/A	Alkyl , Aromatic
Aromatic Ortho-H	7.5 – 8.0 (d)	126 – 130	( ),
Aromatic	N/A	135 – 145	From Ortho-H or NH
Alkyl -CH	2.5 – 3.5	40 – 60	NH (COSY),

Advanced Troubleshooting: N-HMBC

If the proton HMBC is ambiguous (e.g., due to signal overlap or lack of NH visibility), the definitive "Nuclear Option" is

H- N HMBC .

• Why: Nitrogen-15 is low sensitivity, but at natural abundance, a long-range

  H- N HMBC can link the aromatic protons and the alkyl protons to the same nitrogen atom.

• Workflow:

  • Run

    H- N HMBC (optimized for Hz).

  • Observe cross-peak from Alkyl-H to N.

  • Observe cross-peak from NH to N (if visible).

  • Result: This proves the alkyl group is directly attached to the sulfonamide nitrogen, ruling out O-alkylation (sulfonate ester).

Experimental Workflow Visualization

Figure 2: Standard experimental timeline for NMR validation.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for NMR solvent effects and coupling constants).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier.

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Retrieved from

• Kwan, E. E. (n.d.). 2D NMR Problem Solving Strategies. Harvard University. Retrieved from

• Martin, G. E., & Hadden, C. E. (2000). Long-range 1H-15N heteronuclear shift correlation at natural abundance. Journal of Natural Products.